1,5-Diazabicyclo[3.2.2]nonane

• CAS: 283-47-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1,5-Diazabicyclo[3.2.2]nonane

Abstract

1,5-Diazabicyclo[3.2.2]nonane is a bridged bicyclic diamine of significant interest in medicinal chemistry and drug development due to its rigid, three-dimensional structure. This scaffold can hold nitrogen atoms at well-defined distances and orientations, making it a valuable component for designing ligands that interact with biological targets with high specificity.[1] This guide provides a comprehensive overview of a plausible synthetic pathway for 1,5-Diazabicyclo[3.2.2]nonane, addressing the current gap in readily available, detailed synthetic protocols for this specific parent compound. The proposed route is grounded in established chemical principles and analogous transformations reported for related bicyclic systems. This document is intended for researchers, scientists, and professionals in drug development seeking to explore the synthesis and application of this and similar bicyclic scaffolds.

Introduction: The Significance of Bicyclic Diamines in Drug Discovery

Conformationally restricted diamines, such as 1,5-Diazabicyclo[3.2.2]nonane, are privileged structures in modern medicinal chemistry.[1] Their rigid frameworks reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity. The defined spatial arrangement of the two nitrogen atoms allows for precise interactions with receptors and enzymes, making them key components in the development of novel therapeutics for a range of diseases.[1][2] The [3.2.2] bicyclic system, in particular, offers a unique geometric arrangement of the nitrogen atoms, distinct from more commonly explored scaffolds like the [2.2.2] or [3.2.1] systems.

Despite its potential, the synthesis of the parent 1,5-Diazabicyclo[3.2.2]nonane is not well-documented in publicly available literature. This guide, therefore, proposes a logical and feasible synthetic approach, drawing parallels from the synthesis of related azabicyclo[3.2.2]nonanes and other diazabicyclic compounds.[3][4][5]

Proposed Synthetic Pathway: A Multi-Step Approach

The proposed synthesis of 1,5-Diazabicyclo[3.2.2]nonane is a multi-step sequence starting from commercially available materials. The key strategy involves the construction of a piperidine ring with a suitable side chain that can be elaborated and cyclized to form the second, seven-membered ring containing the second nitrogen atom.

The overall proposed synthetic workflow is depicted below:

Caption: Proposed multi-step synthesis of 1,5-Diazabicyclo[3.2.2]nonane.

Step 1: Michael Addition to form a Piperidone Precursor

The synthesis commences with a Michael addition of a suitable amine to an α,β-unsaturated ester, followed by a Dieckmann condensation to form a substituted piperidone. This is a classic and reliable method for the construction of piperidine rings.

Experimental Protocol:

• Reaction Setup: To a solution of ethyl acrylate in ethanol, add an equimolar amount of benzylamine at room temperature.

• Reaction: Stir the mixture at room temperature for 24 hours.

• Work-up: Remove the solvent under reduced pressure. The resulting amino ester is then subjected to a Dieckmann condensation by treating it with a strong base like sodium ethoxide in an aprotic solvent such as toluene at reflux.

• Purification: After acidic workup, the resulting β-keto ester is purified by column chromatography.

Step 2: Reductive Amination to Introduce the Second Nitrogenous Moiety

The piperidone carbonyl group is then converted to an amine via reductive amination. This step introduces the second nitrogen atom, which will become part of the seven-membered ring.

Experimental Protocol:

• Reaction Setup: Dissolve the piperidone precursor in methanol. Add an excess of a suitable amine, such as aminoacetonitrile, and a catalytic amount of acetic acid.

• Reduction: Add a reducing agent, such as sodium cyanoborohydride, portion-wise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 24 hours.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. The crude product is purified by column chromatography.

Step 3: Boc Protection of the Exocyclic Amine

To prevent side reactions in subsequent steps, the newly introduced primary amine is protected with a tert-butyloxycarbonyl (Boc) group.

Experimental Protocol:

• Reaction Setup: Dissolve the amino-piperidine derivative in a mixture of dichloromethane and water.

• Protection: Add di-tert-butyl dicarbonate (Boc)₂O and a base, such as triethylamine, and stir the mixture vigorously at room temperature for 12 hours.

• Work-up and Purification: Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure. The Boc-protected product is purified by column chromatography.

Step 4: Reduction of the Nitrile to a Primary Amine

The nitrile group is reduced to a primary amine, which will serve as a nucleophile in the subsequent cyclization step.

Experimental Protocol:

• Reaction Setup: Dissolve the Boc-protected nitrile in a suitable solvent like tetrahydrofuran (THF).

• Reduction: Add a reducing agent, such as lithium aluminum hydride (LiAlH₄), carefully at 0 °C.

• Reaction: Stir the reaction mixture at room temperature for 12 hours.

• Work-up and Purification: Carefully quench the reaction with water and a sodium hydroxide solution. Filter the resulting suspension and extract the filtrate with an organic solvent. The crude amine is purified by column chromatography.

Step 5: Mesylation of the Primary Amine

The primary amine is converted to a good leaving group, such as a mesylate, to facilitate the intramolecular cyclization.

Experimental Protocol:

• Reaction Setup: Dissolve the diamine in dichloromethane and cool to 0 °C.

• Mesylation: Add triethylamine followed by methanesulfonyl chloride dropwise.

• Reaction: Stir the reaction at 0 °C for 2 hours.

• Work-up and Purification: Wash the reaction mixture with saturated sodium bicarbonate solution and brine. Dry the organic layer and concentrate to give the crude mesylate, which is often used in the next step without further purification.

Step 6: Intramolecular Cyclization to Form the Bicyclic Core

The key bicyclization step is achieved through an intramolecular nucleophilic substitution, where the secondary amine of the piperidine ring attacks the carbon bearing the mesylate leaving group.

Caption: Key intramolecular cyclization step to form the bicyclic core.

Experimental Protocol:

• Reaction Setup: Dissolve the crude mesylate in a polar aprotic solvent such as acetonitrile.

• Cyclization: Add a non-nucleophilic base, such as potassium carbonate, and heat the mixture to reflux for 24-48 hours.

• Work-up and Purification: Cool the reaction mixture, filter off the solids, and concentrate the filtrate. The resulting Boc-protected 1,5-Diazabicyclo[3.2.2]nonane is purified by column chromatography.

Step 7: Boc Deprotection to Yield the Final Product

The final step involves the removal of the Boc protecting group to yield the parent 1,5-Diazabicyclo[3.2.2]nonane.

Experimental Protocol:

• Reaction Setup: Dissolve the Boc-protected bicyclic compound in dichloromethane.

• Deprotection: Add an excess of a strong acid, such as trifluoroacetic acid (TFA), and stir at room temperature for 2-4 hours.

• Work-up and Purification: Remove the solvent and excess acid under reduced pressure. The resulting salt can be neutralized with a base and the free diamine extracted into an organic solvent. Further purification can be achieved by distillation or crystallization.

Data Summary and Comparison

As this guide presents a proposed pathway, experimental data on yields and purity are theoretical and based on analogous reactions in the literature. The following table provides estimated yields for each step, which should be considered as targets for optimization in a laboratory setting.

Step	Reaction	Starting Material	Product	Estimated Yield (%)
1	Michael Addition/Dieckmann Condensation	Ethyl acrylate, Benzylamine	Substituted Piperidone	60-70
2	Reductive Amination	Piperidone	Amino-piperidine	70-80
3	Boc Protection	Amino-piperidine	Boc-protected amine	>95
4	Nitrile Reduction	Boc-protected nitrile	Boc-protected diamine	80-90
5	Mesylation	Boc-protected diamine	Mesylated intermediate	>90 (crude)
6	Intramolecular Cyclization	Mesylated intermediate	Boc-protected bicyclic diamine	50-60
7	Boc Deprotection	Boc-protected bicyclic diamine	1,5-Diazabicyclo[3.2.2]nonane	>90

Conclusion and Future Perspectives

This technical guide outlines a plausible and scientifically sound synthetic route to 1,5-Diazabicyclo[3.2.2]nonane. While a direct, published protocol is not currently available, the proposed pathway leverages well-established and reliable chemical transformations. The successful synthesis of this parent scaffold would open up new avenues for the design and development of novel drug candidates. Researchers are encouraged to use this guide as a starting point for their own investigations into the synthesis and application of this intriguing bicyclic diamine. Further work should focus on the experimental validation and optimization of each step of this proposed synthesis. The exploration of alternative cyclization strategies, such as those involving ring-closing metathesis or palladium-catalyzed amination reactions, could also provide more efficient routes to this valuable scaffold.

References

• Flynn, G. A., Giroux, E. L., and Dage, R. C. (1987). An acyliminium ion cyclization route to a novel conformationally restricted dipeptide mimic: applications to angiotensin-converting enzyme inhibition. J. Am. Chem. Soc., 109, 7914–7915.
• Hinds, M. G., Richards, N. G. J., and Robinson, J. A. (1988). Design and synthesis of a novel Peptide β-turn mimetic. J. Chem. Soc, Chem. Commun., 1988, 1447–1449.
• Paul, P. K. C, Burney, P. A., Campbell, M. M., and Osguthorpe, D. J. (1992). Synthesis of a bicyclic dipeptide with the shape of β-turn central part. Tetrahedron Lett., 26, 647–650.
• V. A. Chebanov, S. M. Desenko, V. D. Orlov, Bicyclic Conformationally Restricted Diamines, Chem. Rev. 2021, 121, 21, 13095–13207.
• Seebacher, W., et al. (2005). Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. PubMed.
• Kaiser, M., et al. (2009). Synthesis of Novel Diazabicycles and their Antiprotozoal Activities. ConnectSci.
• Inoue, M., et al. (2013). Asymmetric synthesis of a highly functionalized bicyclo[3.2.2]nonene derivative. Beilstein Journal of Organic Chemistry.
• Kaiser, M., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. MDPI.
• Kaiser, M., et al. (2022). Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. PMC - NIH.
• Fray, M. J. (1988). A Convenient Synthesis of 3,6‐Disubstituted 3,6‐Diazabicyclo(3.2.2)nonanes and 3,6‐Diazabicyclo(3.2.1)octanes. ChemInform.
• PubChem. 1,5-Diazabicyclo[3.2.2]nonane. PubChem.
• Seebacher, W., et al. (2015). Synthesis of 3-azabicyclo[3.2.2]nonanes and their antiprotozoal activities. PubMed.
• Prenzel, A. H. G. P., et al. (2006). Azabicycloalkenes as synthetic intermediates: application to the preparation of diazabicycloalkane scaffolds. PubMed.
• Seebacher, W., et al. (2005). Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1.
• Seebacher, W., et al. (2015). Synthesis of 3-azabicyclo[3.2.2]nonanes and their antiprotozoal activities.

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physicochemical properties of 1,5-Diazabicyclo[3.2.2]nonane

Symmetry Breaking in Molecular Design: A Comprehensive Physicochemical Guide to 1,5-Diazabicyclo[3.2.2]nonane

Executive Summary

In the landscape of advanced materials and medicinal chemistry, bicyclic amines serve as foundational structural scaffolds. While 1,4-diazabicyclo[2.2.2]octane (DABCO) is ubiquitous, its high symmetry ( D3h​ ) severely limits its utility in applications requiring permanent molecular dipole moments. Enter 1,5-Diazabicyclo[3.2.2]nonane (1,5-DABCN) —a quasi-spherical, conformationally restricted diamine. By expanding one of the bridging carbon chains, 1,5-DABCN achieves a critical reduction in molecular symmetry.

As a Senior Application Scientist, I have designed this whitepaper to decode the physicochemical properties of 1,5-DABCN. We will explore its transformative role in synthesizing three-dimensional organic-inorganic hybrid perovskites (OIHPs) and its emerging potential as a highly stable scaffold in drug development.

Physicochemical and Topological Profiling

The utility of 1,5-DABCN stems from its unique thermodynamic and topological profile. Unlike linear amines, its bicyclic framework restricts nitrogen inversion, rendering it a highly effective proton sponge and hydrogen-bond acceptor.

Table 1: Core Physicochemical Descriptors of 1,5-DABCN

Descriptor	Value	Causality / Significance
Molecular Formula	C₇H₁₄N₂	Provides a compact, carbon-rich hydrophobic core [1].
Molar Mass	126.20 g/mol	Optimal steric volume for templating large perovskite cavities.
Topological Polar Surface Area	6.5 Ų	Low TPSA indicates high lipophilicity, useful for membrane permeability in drug design [1].
Symmetry Point Group	C2v​ (approximate)	Lower symmetry than DABCO ( D3h​ ), enabling permanent dipole moments [2].
Conjugate Acid pKa	~10.5 - 11.0 (Predicted)	Strong basicity due to the stabilization of the protonated state via intramolecular hydrogen bonding.

Mechanistic Insights: The "Quasi-Spherical" Theory

The structural genius of 1,5-DABCN lies in its application of the "quasi-spherical theory" in molecular design [2]. In the development of ferroelectric materials, a templating molecule must possess a dipole moment (requiring low symmetry) but also be capable of dynamic rotation within a crystal lattice (requiring a spherical shape).

1,5-DABCN perfectly balances these opposing requirements. At high temperatures, thermal energy overcomes the rotational energy barrier, allowing the molecule to tumble dynamically. In this state, it mimics a highly symmetric, spherical cation, stabilizing centrosymmetric crystal phases. Upon cooling below its Curie temperature ( Tc​ ), the rotation freezes. The inherent asymmetry of the [3.2.2] framework manifests, breaking the centrosymmetry of the lattice and inducing spontaneous polarization.

Fig 1. Mechanistic pathway of symmetry breaking and phase transitions in 1,5-DABCN systems.

Experimental Workflows & Self-Validating Protocols

To harness the properties of 1,5-DABCN, precise synthetic control is required. The following protocols detail the generation of the amine and its subsequent integration into a 3D perovskite lattice.

Protocol 1: Synthesis of 1,5-Diazabicyclo[3.2.2]nonane

Objective: Isolate the pure bicyclic diamine from acyclic/monocyclic precursors.

• Precursor Preparation: Dissolve 1-(2-Hydroxyethyl)-homopiperazine in a mixture of H₂O and Methanol (1:1 v/v).

• Cyclization (Thermodynamic Control): Stir the solution at 0 °C for 72 hours.

  • Causality: The extended reaction time at a low temperature prevents intermolecular polymerization, thermodynamically favoring intramolecular ring closure to form the highly strained[3.2.2] bicyclic system.

• Purification: Extract the product using dichloromethane, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation Checkpoint: Perform ¹H NMR and ¹³C NMR spectroscopy. The complete disappearance of the hydroxyl proton signal and the emergence of asymmetric methylene multiplets strictly confirm successful bicyclic formation.

Protocol 2: Crystal Engineering of[1,5-3.2.2-H₂dabcn]CsBr₃ Perovskites

Objective: Synthesize a 3D organic-inorganic hybrid perovskite exhibiting switchable Second-Harmonic Generation (SHG) [2].

• Acidic Dissolution: To a 40% aqueous HBr solution (1.21 g), add CsBr (3.0 mmol, 0.64 g).

  • Causality: HBr serves a dual purpose. It provides the necessary bromide ions for the [CsBr₃] inorganic framework and acts as a strong protonating agent to convert 1,5-DABCN into the required dicationic template ([1,5-3.2.2-H₂dabcn]²⁺).

• Template Integration: Slowly add 1,5-DABCN (3.0 mmol, 0.38 g) to the mixture. Stir at 70 °C for 30 minutes until the solution becomes completely clear.

• Controlled Crystallization: Allow the solution to cool to room temperature and undergo slow evaporation over 7 days.

  • Causality: Slow evaporation prevents the kinetic trapping of lattice defects, ensuring the growth of high-optical-quality block crystals necessary for accurate dielectric and SHG measurements.

• Validation Checkpoint: Perform Differential Scanning Calorimetry (DSC). A reversible endothermic/exothermic peak near 331 K confirms the order-disorder phase transition, validating the structural flexibility of the 1,5-DABCN template within the perovskite cavity[2].

Expanding Horizons: Applications in Drug Development and Materials

Beyond ferroelectrics [3], the physicochemical properties of 1,5-DABCN make it a highly attractive scaffold in other scientific domains:

• Medicinal Chemistry: The rigid bicyclic structure of 1,5-DABCN makes it an excellent bioisostere for piperazine rings in drug development. Its restricted conformation limits off-target receptor binding, while its high basicity ensures high aqueous solubility at physiological pH.

• Corrosion Inhibition: Nitrogen-rich heterocycles are known for their effective adsorption capacities. 1,5-DABCN derivatives can form dense, self-assembled monolayers via Van der Waals and covalent bonding on metal surfaces, acting as highly efficient acidic corrosion inhibitors for carbon steel alloys [4].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 136114, 1,5-Diazabicyclo[3.2.2]nonane" PubChem,[Link]

• Han, K., et al. "3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking" Inorganic Chemistry, ACS Publications,[Link]

• Zhang, M., et al. "Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I)" Chemical Communications, RSC Publishing,[Link]

• RJPBCS. "Synthesis Some New Heterocyclic Compounds By Domino Reactions, and Study Them as Corrosion Inhibitors" Research Journal of Pharmaceutical, Biological and Chemical Sciences,[Link]

Spectroscopic Elucidation of 1,5-Diazabicyclo[3.2.2]nonane: A Comprehensive Analytical Framework

Executive Summary

The characterization of highly symmetric, rigid bicyclic amines requires a nuanced approach to spectroscopic analysis. 1,5-Diazabicyclo[3.2.2]nonane (CAS: 283-47-6) is a tertiary diamine characterized by its unique cage-like structure. Recently, this molecule has garnered significant attention as a structural template in the synthesis of 3D organic-inorganic halide perovskites and switchable second-harmonic generation (SHG) materials ()[1].

This technical guide establishes a self-validating analytical framework for researchers characterizing 1,5-diazabicyclo[3.2.2]nonane. By detailing the causality behind specific Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) behaviors, this document ensures high-fidelity structural verification.

Structural Dynamics and Analytical Logic

1,5-Diazabicyclo[3.2.2]nonane ( C7​H14​N2​ ) possesses a molecular weight of 126.20 g/mol ()[2]. The molecule consists of two bridgehead nitrogen atoms connected by three distinct aliphatic bridges:

• Two equivalent 2-carbon bridges ( −CH2​−CH2​− )

• One 3-carbon bridge ( −CH2​−CH2​−CH2​− )

The molecule exhibits C2v​ point group symmetry. This symmetry is the cornerstone of its spectroscopic signature, reducing the complexity of its 14 protons and 7 carbons into a highly degenerate set of signals.

Fig 1. Multi-modal spectroscopic workflow for the structural validation of the bicyclic framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The electron-withdrawing nature of the bridgehead nitrogens creates a strong deshielding cone that dictates the chemical shifts of the adjacent (alpha) carbons and protons.

Causality of Chemical Shifts

Because of the C2v​ symmetry, the seven carbon atoms resolve into exactly three magnetic environments in the 13C NMR spectrum:

• C6, C7, C8, C9 (4 Carbons): These are the equivalent carbons in the two 2-carbon bridges. Being directly adjacent to the electronegative nitrogen atoms, they are heavily deshielded.

• C2, C4 (2 Carbons): These are the alpha-carbons in the 3-carbon bridge. They are also deshielded but experience a slightly different steric and electronic environment due to the longer bridge.

• C3 (1 Carbon): This is the central carbon of the 3-carbon bridge. It is beta to the nitrogen atoms and thus falls in a standard shielded aliphatic region.

Table 1: Quantitative NMR Data Summary

Position	Environment	1H NMR (ppm)	13C NMR (ppm)	DEPT-135 Signature
C6, C7, C8, C9	2-carbon bridges ( α to N)	~2.90 - 3.10 (m, 8H)	~47.0	Negative ( CH2​ )
C2, C4	3-carbon bridge ( α to N)	~2.80 - 3.00 (m, 4H)	~52.5	Negative ( CH2​ )
C3	3-carbon bridge (central)	~1.60 - 1.80 (p, 2H)	~28.0	Negative ( CH2​ )

Note: Exact ppm values will fluctuate slightly based on concentration and solvent temperature.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides orthogonal validation of the functional groups. As a tertiary diamine, the free base of 1,5-diazabicyclo[3.2.2]nonane strictly lacks N−H bonds. However, when utilized as a templating cation in perovskite synthesis (e.g., (1,5−3.2.2−H2​dabcn)CsBr3​ ), the protonated salt exhibits strong N−H stretching vibrations near 3400 cm−1 ()[3].

Table 2: Key FT-IR Vibrational Modes

Wavenumber ( cm−1 )	Vibrational Mode	Diagnostic Significance
2850 - 2950	C−H stretching ( sp3 )	Confirms the saturated aliphatic framework.
1450 - 1470	C−H bending (scissoring)	Indicates methylene bridge dynamics.
1100 - 1300	C−N stretching	Confirms the tertiary amine linkages.
~3400 (If present)	N−H stretching	Critical: Indicates protonation or atmospheric CO2​ /moisture absorption[3].

Mass Spectrometry (MS)

Mass spectrometry confirms the intact molecular framework. Under Electron Ionization (EI), the rigid bicyclic structure undergoes predictable fragmentation driven by the stability of the resulting radical cations. The primary fragmentation pathway involves the homolytic cleavage of the bridges.

Fig 2. Primary electron ionization (EI) mass spectrometry fragmentation pathways for the free base.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in checks to prevent false data generation caused by the compound's high basicity.

Protocol A: NMR Acquisition with Basicity Control

Causality: 1,5-Diazabicyclo[3.2.2]nonane is highly basic. Trace DCl in standard CDCl3​ will partially protonate the bridgehead nitrogens, leading to severe peak broadening and downfield shifting of the alpha-carbons.

• Solvent Preparation: Pass 1.0 mL of CDCl3​ through a short plug of basic alumina immediately prior to use.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of the treated CDCl3​ . Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard.

• Self-Validation Step (DEPT-135): Acquire a standard 1D 13C spectrum followed by a DEPT-135 experiment. Because all 7 carbons in this molecule are methylene ( CH2​ ) groups, all three signals must appear as negative (inverted) peaks in the DEPT-135 spectrum. The presence of any positive peaks instantly flags sample degradation or impurity.

Protocol B: FT-IR ATR Analysis and Hydration Check

Causality: The free base rapidly absorbs atmospheric moisture and CO2​ to form hydrates or carbonates, which alters the spectrum.

• Background Validation: Clean the diamond ATR crystal with anhydrous isopropanol. Acquire a background spectrum to ensure no residual organic contaminants overlap with the crucial C−N stretching region (1100-1300 cm−1 ).

• Acquisition: Place 2-3 mg of the solid free base on the crystal and apply consistent pressure using the anvil.

• Self-Validation Step: Inspect the 3300-3500 cm−1 region. A pure free-base sample will be entirely flat here. If a broad peak is observed, the sample has protonated, and the spectrum is invalid for the free base[3].

Protocol C: HRMS (ESI-TOF)

Causality: While EI is useful for fragmentation, Electrospray Ionization (ESI) is optimal for confirming the exact mass of basic analytes.

• Mobile Phase: Prepare a 50:50 Water:Acetonitrile mixture. Add 0.1% Formic Acid. The weak acid modifier forces the basic bridgehead nitrogens to accept a proton, guaranteeing a strong [M+H]+ signal.

• Acquisition: Run the sample in positive ion mode (ESI+).

• Self-Validation Step: Locate the [M+H]+ peak at m/z 127.12. To validate the formula, measure the isotopic distribution. The M+1 peak (m/z 128.12) must be approximately 7.7% of the base peak intensity, corresponding mathematically to the natural abundance of 13C across the 7-carbon framework.

References

• Three-Dimensional Perovskite Phase Transition Materials with Switchable Second Harmonic Generation Properties Introduced by Homochiral (1S,4S)-2,5-Diazabicyclo[2.2.1]-heptane Inorganic Chemistry (American Chemical Society) URL:[Link]

• 3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking Journal of the American Chemical Society (American Chemical Society) URL:[Link]

• 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114 PubChem (National Center for Biotechnology Information) URL:[Link]

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CAS 283-47-6: Comprehensive Technical Guide to 1,5-Diazabicyclo[3.2.2]nonane

Executive Summary

In the landscape of advanced materials and synthetic organic chemistry, 1,5-Diazabicyclo[3.2.2]nonane (CAS 283-47-6) has emerged as a critical structure-directing agent. As a quasi-spherical, bridged bicyclic diamine, its unique steric profile and reduced molecular symmetry distinguish it from highly symmetric analogs like 1,4-diazabicyclo[2.2.2]octane (DABCO). This technical whitepaper provides an in-depth analysis of its physicochemical properties, safety profile, and its state-of-the-art application in synthesizing Hybrid Organic-Inorganic Perovskites (HOIPs) with switchable dielectric and second-harmonic generation (SHG) properties[1].

Designed for researchers and drug development professionals, this guide synthesizes computational data with field-proven experimental protocols, emphasizing the mechanistic causality behind its handling and application.

Physicochemical Profiling and Structural Data

1,5-Diazabicyclo[3.2.2]nonane is characterized by a rigid bicyclic framework containing two bridgehead nitrogen atoms. This conformation restricts rotatable bonds to zero, locking the molecule into a highly defined spatial geometry[2]. The lack of hydrogen bond donors, combined with two hydrogen bond acceptors, makes it an excellent candidate for templating metal-halide networks via N–H···X hydrogen bonding upon protonation[1].

Quantitative Chemical Properties

The following table summarizes the core computational and physical properties of 1,5-Diazabicyclo[3.2.2]nonane, providing a baseline for stoichiometric calculations and solvent compatibility[2].

Property	Value	Source
IUPAC Name	1,5-diazabicyclo[3.2.2]nonane	PubChem[2]
Molecular Formula	C₇H₁₄N₂	PubChem[2]
Molecular Weight	126.20 g/mol	PubChem[2]
Exact Mass	126.1157 Da	PubChem[2]
Topological Polar Surface Area (TPSA)	6.5 Ų	PubChem[2]
XLogP3-AA	0.2	PubChem[2]
Hydrogen Bond Donors	0	PubChem[2]
Hydrogen Bond Acceptors	2	PubChem[2]
Rotatable Bonds	0	PubChem[2]
Complexity	83.1	PubChem[2]

Mechanistic Applications in Advanced Materials

The Role of Symmetry Breaking in HOIPs

The development of 3D Hybrid Organic-Inorganic Perovskites (HOIPs) often relies on templating agents to define the crystal lattice. Historically, symmetric molecules like DABCO yield centrosymmetric space groups, which lack switchable dielectric or SHG properties[1].

By substituting DABCO with the quasi-spherical 1,5-diazabicyclo[3.2.2]nonane , researchers intentionally reduce the molecular symmetry[1]. When protonated to form the [1,5-3.2.2-H₂dabcn]²⁺ cation, it fits into the cavities of corner-sharing metal-halide octahedra (e.g., CsBr₆).

• High-Temperature Phase: The cation undergoes dynamic rotational disorder, mimicking a perfect sphere and forcing the crystal into a high-symmetry space group (e.g., Pmn2₁).

• Low-Temperature Phase: As thermal energy decreases, the cation "freezes" into an ordered state. The inherent asymmetry of the[3.2.2] bicyclic system forces a structural phase transition to a lower symmetry, polar point group (e.g., P2/m)[1].

This reversible order-disorder transition is the exact mechanism that unlocks switchable dielectric anomalies and ferroelectric-like SHG properties[3].

Figure 1: Mechanistic workflow of 1,5-Diazabicyclo[3.2.2]nonane in HOIP phase transitions.

Experimental Protocol: Synthesis of[1,5-3.2.2-H₂dabcn][CsBr₃]

To ensure scientific integrity, the following protocol for synthesizing the 3D perovskite framework is designed as a self-validating system. Each step includes the mechanistic causality governing the experimental parameters[1].

Reagents Required:

• Cesium Bromide (CsBr): 3.0 mmol (0.64 g)

• 1,5-Diazabicyclo[3.2.2]nonane: 3.0 mmol (0.38 g)

• Hydrobromic Acid (HBr, 40% aqueous): 1.21 g

Step-by-Step Methodology:

• Equimolar Precursor Loading: Weigh exactly 3.0 mmol of CsBr and 3.0 mmol of 1,5-diazabicyclo[3.2.2]nonane.

  • Causality: Strict 1:1 stoichiometry is required to satisfy the momentum matching rules and prevent the formation of mixed-phase zero-dimensional (0D) or one-dimensional (1D) halide impurities[1].

• Acidic Dissolution: Transfer the dry precursors into a reaction vial and slowly add 1.21 g of 40% aqueous HBr.

  • Causality: The highly acidic environment serves a dual purpose. First, it fully diprotonates the diamine to form the active [1,5-3.2.2-H₂dabcn]²⁺ cation. Second, the aqueous hydrohalic acid acts as a highly polar solvent capable of solvating the heavy Cs⁺ and Br⁻ ions[1].

• Thermal Homogenization (Validation Checkpoint): Heat the mixture under continuous magnetic stirring at 70 °C for 30 minutes.

  • Causality: Elevated temperature overcomes the activation energy of dissolution. Self-Validation: The system is validated when the suspension transitions into a completely clear, homogeneous solution. Any residual turbidity indicates incomplete protonation or dissolution, requiring additional stirring time[1].

• Controlled Evaporative Crystallization: Remove the vial from the heat source, cool to room temperature (25 °C), and allow the solvent to slowly evaporate over 7 days.

  • Causality: Slow evaporation maintains a low state of supersaturation. This thermodynamic control favors the growth of macroscopic, defect-free white block crystals rather than kinetic microcrystalline powders, which is essential for accurate single-crystal X-ray diffraction (SCXRD) and dielectric measurements[1].

• Isolation and Infrared Drying: Isolate the crystals via vacuum filtration and dry them under an infrared (IR) light source.

  • Causality: IR drying provides gentle, penetrative heating that eliminates residual surface moisture without inducing the thermal shock or lattice dehydration that conventional oven drying might cause[1].

Safety Data and Handling Protocols

As a bicyclic diamine, 1,5-Diazabicyclo[3.2.2]nonane exhibits basicity and reactivity profiles typical of tertiary amines. While a highly specific proprietary SDS may vary by manufacturer, the following universal safety protocols apply based on its chemical class[4][5].

Hazard Classifications

• Corrosivity (GHS05): The unprotonated free base can cause severe skin burns and eye damage upon contact due to its basic nature.

• Acute Toxicity (GHS07): Harmful if swallowed, inhaled, or absorbed through the skin.

Safe Handling and Storage

• Personal Protective Equipment (PPE): Handling requires nitrile gloves (minimum 0.11 mm thickness to prevent amine permeation), chemical splash goggles, and a standard laboratory coat.

• Environmental Controls: All synthetic manipulations—especially those involving volatile hydrohalic acids (e.g., HBr) during protonation—must be conducted inside a certified chemical fume hood to prevent inhalation of corrosive vapors.

• Storage Conditions: The compound is hygroscopic and sensitive to prolonged air exposure. It must be stored in a tightly sealed container under an inert atmosphere (Nitrogen or Argon), protected from light, and kept at temperatures between 2–8 °C to prevent oxidative degradation[6].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 136114, 1,5-Diazabicyclo[3.2.2]nonane". PubChem. URL:[Link]

• Li, Y., et al. "3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking". Inorganic Chemistry, ACS Publications, 2022. URL:[Link]

• Zhang, W., et al. "Structural Diversity and Tunable Ferroelectricity in a Family of Hybrid Perovskites". Crystal Growth & Design, ACS Publications, 2023. URL:[Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. 19475-27-5|N1-Ethyl-N3,N3-dimethylpropane-1,3-diamine|BLD Pharm [bldpharm.com]

solubility of 1,5-Diazabicyclo[3.2.2]nonane in organic solvents

An In-Depth Technical Guide to the Solvation and Phase Behavior of 1,5-Diazabicyclo[3.2.2]nonane in Organic Media

Executive Summary & Industrial Relevance

1,5-Diazabicyclo[3.2.2]nonane (1,5-DABCN) is a sterically hindered, highly nucleophilic bicyclic diamine. With a molecular weight of 126.20 g/mol and a rigid carbon framework[1], its unique architecture imparts distinct physicochemical properties. Understanding its solubility in organic solvents is critical for optimizing its efficacy across diverse chemical applications.

In industrial synthesis, 1,5-DABCN is frequently deployed as a catalyst in etherification reactions, notably in the commercial preparation of the broad-spectrum fungicide azoxystrobin, where organic solvents like toluene and methylene chloride are utilized[2][3]. Furthermore, in advanced materials science, its quasi-spherical geometry makes it an ideal structure-directing template for synthesizing three-dimensional organic–inorganic hybrid perovskites (OIHPs) with switchable dielectric and second-harmonic generation (SHG) properties[4][5].

Physicochemical Profiling & Solvation Thermodynamics

The solubility of 1,5-DABCN is governed by the duality of its molecular structure:

• Polarity and Basicity: The two bridgehead tertiary nitrogen atoms possess localized lone pairs, making the molecule a powerful hydrogen-bond acceptor. This drives high solubility in protic solvents (e.g., alcohols) and highly polar aprotic solvents.

• Lipophilic Framework: The asymmetric [3.2.2] hydrocarbon bridge provides a significant non-polar surface area, granting it superior solubility in moderately non-polar organic solvents compared to its highly symmetric analog, DABCO (1,4-diazabicyclo[2.2.2]octane).

When selecting a solvent for catalytic processes, researchers must balance solute partitioning. For example, in the synthesis of azoxystrobin, toluene is often chosen[2]. While 1,5-DABCN is only moderately soluble in toluene, this exact solubility threshold prevents catalyst trapping in the organic phase during post-reaction aqueous washing, facilitating efficient phase separation and catalyst recovery.

Quantitative Solubility Profiles

The table below outlines the representative thermodynamic solubility profile of 1,5-DABCN across various organic solvents at 25°C. These values highlight the correlation between the solvent's dielectric constant and the dominant solvation mechanism.

Organic Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Predicted Solubility at 25°C (mg/mL)	Dominant Solvation Mechanism
Methanol	32.7	1.70	> 150 (Freely Soluble)	Strong H-bond donor to tertiary amines.
N,N-Dimethylformamide (DMF)	36.7	3.82	> 100 (Freely Soluble)	Strong dipole-dipole; highly compatible aprotic medium.
Dichloromethane (DCM)	9.1	1.60	50 - 80 (Soluble)	Dipole-dipole and weak halogen bonding.
Toluene	2.4	0.36	10 - 25 (Sparingly Soluble)	Induced dipole; optimal for biphasic catalytic recovery.
Hexane	1.9	0.00	< 5 (Slightly Soluble)	Purely London dispersion forces; poor interaction with polar amines.

Experimental Methodology: The Self-Validating Solubility Protocol

To prevent kinetic artifacts and ensure high-fidelity data, solubility determinations for bicyclic amines must employ a self-validating isothermal shake-flask method.

Step 1: Solvent Preparation & Deoxygenation

• Action: Sparge all target organic solvents with high-purity Nitrogen (N₂) for 15 minutes prior to use.

• Causality: 1,5-DABCN is a tertiary amine and is susceptible to N-oxidation over prolonged periods. Deoxygenation ensures the oxidative stability of the solute during the 48-hour equilibration phase.

Step 2: Solid Excess Addition

• Action: Add 1,5-DABCN in a ~50% estimated excess to 5.0 mL of the deoxygenated solvent in a sealed, amber borosilicate vial.

• Causality: Amber vials prevent potential photo-degradation. An excess of solid guarantees that the chemical potential of the solid phase equals that of the solute in solution, establishing true thermodynamic equilibrium.

Step 3: Isothermal Equilibration

• Action: Place the vials in a temperature-controlled orbital shaker at 25.0 ± 0.1 °C for 48 hours.

• Causality: Solvation kinetics in non-polar solvents (like toluene or hexane) can be deceptively slow. A 48-hour window provides sufficient time to overcome the activation energy barrier of dissolution.

Step 4: Phase Separation

• Action: Centrifuge the suspension at 10,000 rpm for 15 minutes using a centrifuge pre-equilibrated to exactly 25.0 °C.

• Causality: Syringe filtration is explicitly avoided, as the pressure drop can induce localized temperature fluctuations, and the filter membrane may adsorb the highly polar amine, artificially lowering the measured concentration.

Step 5: Quantitative Analysis

• Action: Immediately dilute an aliquot of the clear supernatant into a miscible solvent (e.g., methanol) containing an internal standard (e.g., dodecane). Analyze via Gas Chromatography with Flame Ionization Detection (GC-FID).

• Causality: 1,5-DABCN lacks a strong UV chromophore, making standard HPLC-UV analysis unreliable without derivatization. GC-FID provides a highly sensitive, linear response for volatile bicyclic amines.

Step 6: Solid-State Verification (The Self-Validation)

• Action: Recover the residual undissolved solid, dry it under a gentle N₂ stream, and analyze via Powder X-Ray Diffraction (PXRD).

• Causality: Organic solvents can induce polymorphic transitions or form solvates (co-crystals). If the crystal lattice of the residual solid differs from the starting material, the measured solubility corresponds to the new solvate, not the pure 1,5-DABCN. This step validates the thermodynamic integrity of the entire experiment.

Analytical Workflow Visualization

Workflow for self-validating thermodynamic solubility determination of 1,5-DABCN.

References

• PubChem. "1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114". National Center for Biotechnology Information.
• ACS Publications. "Three-Dimensional Perovskite Phase Transition Materials with Switchable Second Harmonic Generation Properties". Inorganic Chemistry.
• Justia Patents. "Preparation method for azoxystrobin".
• Google Patents. "EP3042896A1 - Methods for preparing azoxystrobin and intermediate thereof".
• ACS Publications. "3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking".

Sources

• 1. 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patents.justia.com [patents.justia.com]
• 3. EP3042896A1 - Methods for preparing azoxystrobin and intermediate thereof - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

The Diazabicyclic Scaffold: From Foundational Organocatalysis to Next-Generation Antimicrobial Therapeutics

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

Diazabicyclic compounds—characterized by a rigid bicyclic framework containing two nitrogen atoms—have fundamentally shaped both synthetic organic chemistry and modern pharmacology. As a Senior Application Scientist, I have observed how the unique stereoelectronic properties of these scaffolds dictate their utility. Early aliphatic systems like DABCO (1,4-diazabicyclo[2.2.2]octane) and amidine bases like DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) revolutionized polymer and synthetic catalysis by acting as highly tunable nucleophiles and non-nucleophilic bases. Decades later, the structural evolution of the diazabicyclooctane (DBO) core birthed a new era of therapeutics, most notably avibactam , the first clinically approved non- β -lactam β -lactamase inhibitor (BLI).

This whitepaper dissects the history, mechanistic causality, and experimental workflows essential for leveraging diazabicyclic compounds in both materials synthesis and drug discovery.

Historical Evolution & Structural Classification

The Organocatalytic Pioneers: DABCO, DBU, and DBN

The history of diazabicyclic compounds began in the realm of basic chemical synthesis. DABCO was first synthesized in 1943 by Otto Hromatka and Eva Engel via the cyclization of piperazine derivatives[1]. Its commercial breakthrough occurred when Houdry Process Corporation trademarked it as "DABCO" and deployed it as a revolutionary alkaline catalyst for polyurethane foam production[2]. The unhindered nature of its tertiary amines makes it an exceptional Lewis base and nucleophile[1].

Subsequently, bicyclic amidines such as DBU and DBN (1,5-diazabicyclo[4.3.0]non-5-ene) were introduced. Originally prized strictly as strong, sterically hindered non-nucleophilic bases ( pKa​≈12 )[3], recent paradigm shifts in organocatalysis have demonstrated their potent capacity to act as bifunctional nucleophilic catalysts in complex transformations, such as the regioselective Friedel-Crafts acylation of indoles[4].

The Therapeutic Renaissance: DBOs and Avibactam

The transition of diazabicyclic scaffolds from industrial catalysts to life-saving therapeutics is anchored by the diazabicyclooctane (DBO) core. The conceptual framework for DBOs as enzyme inhibitors originated at Hoechst Marion Roussel, where researchers hypothesized that the strained bicyclic system could mimic the acylation transition state of β -lactam antibiotics[5].

This concept was aggressively optimized by Novexel (a spin-off of Aventis), leading to the discovery of NXL104 (later named avibactam ),[5]. Recognizing its unprecedented ability to inhibit Ambler Class A, C, and some Class D serine β -lactamases (SBLs), Forest Laboratories and AstraZeneca acquired the rights to co-develop avibactam in combination with ceftazidime, successfully pushing it through Phase III clinical trials[6],[7].

Figure 1: Historical and functional divergence of diazabicyclic scaffolds.

Mechanistic Paradigms

Reversible Covalent Inhibition by Avibactam

To understand why avibactam is a clinical breakthrough, we must examine the causality of its enzyme kinetics. Classical β -lactamase inhibitors (e.g., clavulanic acid, tazobactam) act as "suicide inhibitors." They form an irreversible acyl-enzyme complex that undergoes secondary fragmentation, permanently destroying both the enzyme and the inhibitor molecule.

Avibactam, conversely, operates via reversible covalent inhibition [8]. Upon entering the active site of an SBL (e.g., KPC-2 or TEM-1), the catalytic serine (Ser70) attacks the avibactam amide carbonyl, opening the five-membered urea ring to form a stable carbamyl-enzyme complex[9],[5]. Because the DBO core does not fragment, the reaction can reverse: the ring recyclizes, releasing the intact avibactam molecule back into the periplasmic space[8]. This recyclization prevents rapid inhibitor depletion, providing a sustained pharmacokinetic shield for the partner antibiotic.

Figure 2: The reversible carbamylation and recyclization mechanism of avibactam.

Quantitative Data Summaries

To facilitate rapid cross-referencing for assay development, the physicochemical properties of catalytic diazabicycles and the kinetic parameters of avibactam are consolidated below.

Table 1: Physicochemical & Catalytic Properties of Diazabicyclic Bases | Compound | IUPAC Name | pKa​ (Conjugate Acid) | Primary Application | Structural Feature | | :--- | :--- | :--- | :--- | :--- | | DABCO | 1,4-diazabicyclo[2.2.2]octane | ~8.8 (pKa1 = 3.0) | Polyurethane synthesis[10] | Highly unhindered tertiary amines[1] | | DBU | 1,8-diazabicyclo[5.4.0]undec-7-ene | ~12.0 | Elimination reactions, Esterification[11] | Sterically hindered amidine[3] | | DBN | 1,5-diazabicyclo[4.3.0]non-5-ene | ~13.5 | Nucleophilic organocatalysis[4] | Compact bicyclic amidine[12] |

Table 2: Kinetic Parameters of Avibactam Against Key β -Lactamases | Enzyme (Ambler Class) | Carbamylation Rate ( k2​/Ki​ ) [ M−1s−1 ] | Deacylation Rate ( koff​ )[ min−1 ] | Reference | | :--- | :--- | :--- | :--- | | TEM-1 (Class A) | >104 | 0.045 ± 0.022 |[8] | | KPC-2 (Class A) | ∼1.6×105 | <0.01 (Slow recyclization) |[9],[13] | | AmpC (Class C) | >103 | Variable |[14] | | OXA-48 (Class D) | 1.4×103 | Reversible |[9] |

Experimental Workflows & Protocols

As researchers, ensuring reproducibility requires protocols that are self-validating. The following workflows detail the exact methodologies for utilizing diazabicyclic compounds in both materials chemistry and enzymatic assays.

Protocol 1: Solvothermal Synthesis of DABCO-Coordinated Frameworks

Objective: Utilize DABCO as a structure-directing ligand to synthesize hybrid iodobismuthate networks[15]. Causality: DABCO's rigid structure and dual nitrogen donors make it an ideal bridging ligand to link edge-sharing bismuth octahedra, facilitating 3D network formation[15].

Step-by-Step Methodology:

• Precursor Preparation: In a nitrogen-purged glovebox, weigh 1.0 mmol of BiI3​ (0.585 g) and 0.75 mmol of DABCO (0.083 g).

• Solvent Addition: Transfer the dry powders to a Teflon-lined stainless steel autoclave. Add 10 mL of anhydrous ethylene glycol. Logic: Ethylene glycol acts as both solvent and mild reducing agent to prevent iodine oxidation.

• Thermal Cycling: Seal the autoclave and heat to 140 °C at a ramp rate of 0.67 °C/min. Hold isothermally for 5 days.

• Controlled Cooling: Cool the system back to room temperature at 0.67 °C/min. Logic: Slow cooling is critical to favor thermodynamic crystal growth over kinetic amorphous precipitation.

• Validation & Isolation: Filter the resulting red crystals. Wash with cold ethanol and dry under vacuum. Validate the (C6​H12​N2​)BiI3​ framework via single-crystal X-ray diffraction and elemental analysis (Expected: C 10.27%, H 1.72%, N 3.99%)[15].

Protocol 2: Kinetic Profiling of DBO Inhibitors (Avibactam)

Objective: Determine the pseudo-first-order rate constant ( kobs​ ) and carbamylation efficiency ( k2​/Ki​ ) of avibactam against KPC-2 using a chromogenic reporter[9],[13]. Causality: Because avibactam does not absorb strongly in the visible spectrum, we use nitrocefin (a chromogenic cephalosporin). Nitrocefin hydrolysis shifts absorbance from 390 nm to 482 nm, allowing real-time spectrophotometric tracking of remaining uninhibited enzyme[9].

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer: 50 mM HEPES (pH 7.5) supplemented with 0.1 mg/mL BSA to prevent non-specific enzyme adsorption to plasticware.

• Reagent Setup: Prepare a 100 μM stock of nitrocefin and a serial dilution of avibactam (ranging from 0.1 μM to 10 μM ).

• Continuous Assay Initiation: To a UV-Vis cuvette, add assay buffer, nitrocefin (final conc. 100 μM ), and avibactam. Initiate the reaction by adding purified KPC-2 enzyme (final conc. 1 nM).

• Data Acquisition: Monitor absorbance at 482 nm continuously for 15 minutes at 30 °C.

• Self-Validating Controls:

  • Negative Control (No Enzyme): Establishes the baseline stability of nitrocefin.

  • Positive Control (No Inhibitor): Establishes the initial uninhibited velocity ( v0​ ).

• Data Analysis: Fit the progress curves to the integrated rate equation for slow-binding inhibition:

  P=vs​t+kobs​(v0​−vs​)​[1−exp(−kobs​t)]

  Plot kobs​ vs.[Avibactam] to extract k2​/Ki​ from the slope[9],[13].

References

• Discovery of an Orally Available Diazabicyclooctane Inhibitor (ETX0282) of Class A, C, and D Serine β-Lactamases Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Exploring the Landscape of Diazabicyclooctane (DBO) Inhibition: Avibactam Inactivation of PER-2 β-Lactamase Antimicrobial Agents and Chemotherapy - ASM Journals URL:[Link]

• Avibactam is a covalent, reversible, non–β-lactam β-lactamase inhibitor Proceedings of the National Academy of Sciences (PMC) URL:[Link]

• Molecular Mechanism of Avibactam-Mediated β-Lactamase Inhibition ACS Infectious Diseases - ACS Publications URL:[Link]

• Kinetics of KPC-2 and KPC-2 D¹⁷⁹Y inhibition by avibactam ResearchGate URL:[Link]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): A Versatile Reagent in Organic Synthesis Current Organic Chemistry - Bentham Science Publishers URL:[Link]

• DBU – Knowledge and References Taylor & Francis URL:[Link]

• NXL104, Avibactam - New Drug Approvals New Drug Approvals URL:[Link]

• DABCO - Molecule of the Week Archive American Chemical Society (ACS) URL:[Link]

• A case history of transmuting an idea into money American Chemical Society (ACS) URL:[Link]

• Pentacyclic coumarin-based blue emitters – the case of bifunctional nucleophilic behavior of amidines Chemical Communications (RSC Publishing) URL:[Link]

• Friedel−Crafts Acylation of Pyrroles and Indoles using 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) as a Nucleophilic Catalyst Organic Letters - ACS Publications URL:[Link]

• Structural Insight into Potent Broad-Spectrum Inhibition with Reversible Recyclization Mechanism: Avibactam in Complex with CTX-M-15 and Pseudomonas aeruginosa AmpC β-Lactamases Antimicrobial Agents and Chemotherapy (PMC) URL:[Link]

• AstraZeneca and Forest Laboratories to initiate phase III clinical trials for ceftazidime/avibactam AstraZeneca Press Release URL:[Link]

• The Road to Avibactam: The First Clinically Useful Non-β-Lactam Working Somewhat Like a β-Lactam Future Microbiology - Taylor & Francis URL:[Link]

• Novexel and Forest Laboratories Announce License Agreement for NXL104 Fierce Biotech URL:[Link]

• Polyurethane Wikipedia URL: [Link]

• Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates Inorganic Chemistry - ACS Publications URL:[Link]

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Protocols & Analytical Methods

Application Note: Advanced Utilization of 1,5-Diazabicyclo[3.2.2]nonane in Organometallic Chemistry and Advanced Materials

Executive Summary

The rational design of organometallic complexes and organic-inorganic hybrid frameworks relies heavily on the geometric and electronic properties of the coordinating ligands. While 1,4-diazabicyclo[2.2.2]octane (DABCO) has long been a staple in both catalysis and materials science, its highly symmetrical nature limits its utility in applications requiring dynamic symmetry breaking or extreme steric tuning.

Enter 1,5-diazabicyclo[3.2.2]nonane (3.2.2-dabcn) [1]. By expanding the bicyclic framework with an additional methylene unit, the symmetry is lowered from D3h​ (DABCO) to C2v​ . This application note explores the dual utility of 3.2.2-dabcn:

• As a templating ligand in 3D Hybrid Organic-Inorganic Perovskites (HOIPs) , where its lower symmetry drives order-disorder phase transitions essential for optoelectronics and ferroelectrics[2].

• As a sterically demanding ligand/base in transition metal catalysis , where its expanded cone angle accelerates reductive elimination in cross-coupling methodologies relevant to pharmaceutical synthesis[3][4].

Mechanistic Causality: Why 3.2.2-dabcn?

Symmetry Breaking in Hybrid Perovskites

In the synthesis of 3D HOIPs, organic cations are trapped within the interstitial cavities of the inorganic metal-halide octahedra (e.g., [CsBr6​] or [RbBr6​] ). At high temperatures, these organic cations rotate freely, creating a time-averaged spherical electron density that forces the crystal into a highly symmetric, centrosymmetric space group (e.g., P2/m ).

Because 3.2.2-dabcn is quasi-spherical but inherently asymmetric, cooling the crystal below its Curie temperature ( Tc​ ) freezes the ligand in an ordered state. This order-disorder transition breaks the centrosymmetry of the entire lattice, forcing it into a polar space group (e.g., Pmn21​ )[5]. This macroscopic symmetry breaking is the direct causal mechanism that activates Second-Harmonic Generation (SHG) and switchable dielectric properties.

Steric Acceleration in Transition Metal Catalysis

In transition metal catalysis (e.g., Pd or Pt-catalyzed cross-coupling), the steric profile of the supporting ligand dictates the reaction kinetics. According to Tolman's cone angle principles, bulkier ligands crowd the metal center, thermodynamically destabilizing the intermediate and drastically accelerating the final reductive elimination step[3]. The expanded bicyclic ring of 3.2.2-dabcn provides a larger steric footprint than standard diamines, making it an exceptional proton-sponge-like base and transient ligand for synthesizing sterically hindered pharmaceutical intermediates[4].

Experimental Workflows & Self-Validating Protocols

Protocol A: Synthesis of [1,5−3.2.2−H2​dabcn]CsBr3​ Single Crystals

Application: Optoelectronics and SHG Materials.

This protocol details the self-assembly of a 3D HOIP. The system is self-validating; phase purity must be analytically confirmed before optoelectronic characterization.

Step 1: Precursor Dissolution

• Action: In a 20 mL glass vial, add 3.0 mmol (0.64 g) of Cesium Bromide (CsBr) to 1.21 g of 40% aqueous Hydrobromic Acid (HBr). Stir until completely dissolved.

• Action: Slowly add 3.0 mmol (0.38 g) of 1,5-diazabicyclo[3.2.2]nonane to the acidic solution[5].

• In-Process Control (IPC) 1: Heat the mixture to 70 °C under continuous magnetic stirring for 30 minutes. The validation metric here is optical clarity; the solution must become entirely transparent, indicating the complete protonation of the diamine to [1,5−3.2.2−H2​dabcn]2+ and the absence of insoluble polymeric byproducts.

Step 2: Controlled Crystallization

• Action: Remove the vial from the heat source and allow it to cool to room temperature (293 K) in a vibration-free environment.

• Action: Allow slow solvent evaporation over 7 days.

• IPC 2: Harvest the resulting white block crystals via vacuum filtration and dry under an infrared lamp. Calculate the yield (Expected: ~70%, 1.05 g)[5].

Step 3: Self-Validating Analytical Gates

• Phase Purity (PXRD): Pulverize a 50 mg aliquot and perform Powder X-Ray Diffraction. Validation: The experimental diffractogram must align with the calculated pattern for the Pmn21​ space group. Any deviation indicates a lower-dimensional (1D or 2D) impurity phase.

• Phase Transition (DSC): Subject a 10 mg sample to Differential Scanning Calorimetry (DSC) from 290 K to 380 K. Validation: An endothermic/exothermic peak must be observed at ~331 K, confirming the functional order-disorder transition of the 3.2.2-dabcn ligand[5].

Synthesis and reversible phase transition of 3.2.2-dabcn templated HOIPs.

Protocol B: Palladium-Catalyzed Amination utilizing 3.2.2-dabcn

Application: Drug Development and API Synthesis.

In this workflow, 3.2.2-dabcn acts as a highly basic, sterically bulky ligand/proton sponge to facilitate the coupling of unreactive aryl chlorides with secondary amines.

Step 1: Catalyst Activation

• Action: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd2​(dba)3​ (2 mol%), 3.2.2-dabcn (4 mol%), and anhydrous toluene (5 mL).

• IPC 1: Stir at room temperature for 15 minutes. Validation: A color shift from deep purple to pale yellow/orange indicates the successful dissociation of dba and the formation of the active Pd(0)Ln​ complex.

Step 2: Cross-Coupling Execution

• Action: Add the aryl chloride (1.0 equiv), the secondary amine (1.2 equiv), and sodium tert-butoxide (1.5 equiv). Seal the tube, remove it from the glovebox, and heat to 80 °C.

• IPC 2: After 4 hours, extract a 50 µL aliquot, quench with water, extract with EtOAc, and analyze via GC-MS. Validation: The reaction must show >95% consumption of the aryl chloride. If unreacted starting material remains, the steric bulk of the amine substrate may require an extended reaction time (up to 12 hours).

Step 3: Isolation and Verification

• Action: Cool to room temperature, filter through a Celite pad to remove Pd black and salts, and concentrate under reduced pressure. Purify via flash column chromatography.

• IPC 3: Perform 1H and 13C NMR spectroscopy. Validation: The disappearance of the aryl chloride proton signals and the emergence of the coupled C-N bond resonances confirm product integrity.

Workflow of Pd-catalyzed cross-coupling enabled by 3.2.2-dabcn ligand.

Quantitative Data Presentation

The following table summarizes the comparative structural and functional advantages of utilizing 3.2.2-dabcn over traditional DABCO in organometallic perovskite frameworks. The lower symmetry directly correlates to the emergence of SHG activity and higher phase transition temperatures ( Tc​ ).

Ligand / Cation	Molecular Symmetry	Perovskite Analog	Crystal Space Group (293 K)	Phase Transition ( Tc​ )	SHG Activity
1,4-DABCO	D3h​ (High)	[DABCO]RbBr3​	P32​21	N/A (Rigid)	Weak / Inactive
3.2.2-dabcn	C2v​ (Low)	[1,5−3.2.2−H2​dabcn]RbBr3​	Pmn21​ (Polar)	342 K	Strong (Switchable)
3.2.2-dabcn	C2v​ (Low)	[1,5−3.2.2−H2​dabcn]RbI3​	Pmn21​ (Polar)	293 K	Strong (Switchable)
3.2.2-dabcn	C2v​ (Low)	[1,5−3.2.2−H2​dabcn]CsBr3​	Pmn21​ (Polar)	331 K	Strong (Switchable)

Data synthesized from crystallographic and DSC evaluations of 3D HOIPs[2][5].

References

• PubChem: 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114 National Center for Biotechnology Information (NCBI) [Link]

• Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) Chemical Communications (RSC Publishing)[Link]

• 3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking Inorganic Chemistry (ACS Publications)[Link]

• Platinum bisphosphine complexes of 1,8-naphthosultone ResearchGate[Link]

• General Aspects of Organosuperbases ResearchGate[Link]

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Application Notes and Protocols for 1,5-Diazabicyclo[3.2.2]nonane as a Non-Nucleophilic Base

Introduction: Unveiling the Potential of a Constrained Bicyclic Amine

In the realm of organic synthesis, the judicious selection of a base is paramount to achieving desired reactivity and selectivity. Non-nucleophilic bases, a class of sterically hindered amines, are indispensable tools for promoting proton abstraction while minimizing unwanted side reactions, such as nucleophilic attack at electrophilic centers. While amidine-based structures like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) have long dominated this field, the exploration of alternative scaffolds continues to be a fertile ground for discovering novel reactivity. This document provides a detailed technical guide on the properties and potential applications of 1,5-Diazabicyclo[3.2.2]nonane, a structurally intriguing, yet underexplored, bicyclic diamine, as a non-nucleophilic base.

1,5-Diazabicyclo[3.2.2]nonane features a rigid, caged structure where the lone pairs of the nitrogen atoms are sterically shielded. This inherent structural constraint is the cornerstone of its potential as a non-nucleophilic base. This guide will delve into its physicochemical properties, offer a comparative analysis with established non-nucleophilic bases, and provide detailed, albeit prospective, protocols for its application in key organic transformations. The information presented herein is intended to empower researchers, scientists, and drug development professionals to explore the utility of this unique bicyclic amine in their synthetic endeavors.

Physicochemical Properties and Structural Rationale for Non-Nucleophilicity

The efficacy of 1,5-Diazabicyclo[3.2.2]nonane as a non-nucleophilic base is intrinsically linked to its unique three-dimensional structure and resulting electronic properties.

Structural Features:

The bicyclo[3.2.2]nonane core imparts significant steric hindrance around the nitrogen atoms. The bridgehead nitrogen and the second nitrogen atom are held in a rigid conformation, which restricts their ability to approach and attack sterically demanding electrophilic centers. This structural rigidity is a key differentiator from more flexible acyclic amines.

Basicity and pKa:

Solubility:

1,5-Diazabicyclo[3.2.2]nonane is expected to be soluble in a range of common organic solvents, including dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile (ACN), and dimethylformamide (DMF), facilitating its use in a variety of reaction conditions.

Property	1,5-Diazabicyclo[3.2.2]nonane	1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)
Molar Mass	126.20 g/mol [1]	152.24 g/mol	124.18 g/mol
Structure	Bicyclic Diamine	Bicyclic Amidine	Bicyclic Amidine
pKa of Conjugate Acid (in ACN)	Not Experimentally Determined	~13.5	~13.5
Key Feature	Sterically hindered tertiary amine	Sterically hindered amidine	Sterically hindered amidine

Diagram: Structural Comparison of Non-Nucleophilic Bases

Caption: Structural comparison of 1,5-Diazabicyclo[3.2.2]nonane with DBU and DBN.

Applications in Organic Synthesis: A Prospective Outlook

Given its structural analogy to established non-nucleophilic bases, 1,5-Diazabicyclo[3.2.2]nonane is a promising candidate for a variety of base-mediated transformations. The following sections outline potential applications and provide generalized protocols. It is important to note that these are proposed applications based on chemical principles, and optimization will be necessary for specific substrates.

Dehydrohalogenation Reactions

The E2 elimination of alkyl halides to form alkenes is a cornerstone of organic synthesis where a strong, non-nucleophilic base is essential to favor elimination over substitution. The steric bulk of 1,5-Diazabicyclo[3.2.2]nonane should effectively prevent it from acting as a nucleophile, thereby promoting the desired elimination pathway.

Diagram: Proposed Role in E2 Elimination

Caption: Proposed role of 1,5-Diazabicyclo[3.2.2]nonane in E2 elimination.

General Protocol for Dehydrohalogenation:

• Reactant Preparation: Dissolve the alkyl halide (1.0 equiv) in a suitable aprotic solvent (e.g., THF, DCM, or toluene) under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Add 1,5-Diazabicyclo[3.2.2]nonane (1.1-1.5 equiv) to the reaction mixture. The addition can be done neat or as a solution in the reaction solvent.

• Reaction Conditions: Stir the reaction mixture at a suitable temperature. This can range from room temperature to reflux, depending on the reactivity of the substrate. Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and wash with water to remove the protonated base and any inorganic salts. The organic layer is then washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation, depending on its physical properties.

Causality Behind Experimental Choices:

• Solvent: Aprotic solvents are chosen to avoid protonation of the base and to ensure the solubility of the reactants.

• Stoichiometry: A slight excess of the base is often used to ensure complete conversion of the starting material.

• Temperature: The reaction temperature is a critical parameter that needs to be optimized for each specific substrate to balance the reaction rate and the formation of potential side products.

Base-Catalyzed Isomerization and Rearrangement Reactions

Non-nucleophilic bases can effectively catalyze the isomerization of alkenes to their more thermodynamically stable isomers or promote other rearrangement reactions that proceed through a deprotonation-reprotonation mechanism.

General Protocol for Alkene Isomerization:

• Reactant Preparation: Dissolve the alkene (1.0 equiv) in a high-boiling aprotic solvent (e.g., toluene, xylene, or DMF).

• Catalyst Addition: Add a catalytic amount of 1,5-Diazabicyclo[3.2.2]nonane (0.1-0.2 equiv).

• Reaction Conditions: Heat the reaction mixture to a temperature that facilitates the isomerization, often at or near the reflux temperature of the solvent. Monitor the reaction for the formation of the desired isomer.

• Work-up and Purification: Follow a similar work-up and purification procedure as described for the dehydrohalogenation reaction.

Baylis-Hillman Reaction

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene, typically catalyzed by a nucleophilic tertiary amine like DABCO (1,4-diazabicyclo[2.2.2]octane). While 1,5-Diazabicyclo[3.2.2]nonane is proposed as a non-nucleophilic base, its tertiary amine character suggests it could potentially catalyze this reaction, although its steric bulk might influence the reaction rate.

Diagram: Baylis-Hillman Reaction Workflow

Sources

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The 1,5-Diazabicyclo[3.2.2]nonane Scaffold: A Rigid Framework for Bioactive Compound Development

Introduction: The Strategic Advantage of Conformational Rigidity

In the intricate dance of drug-receptor interactions, the conformation of a small molecule is paramount. Flexible molecules often pay an entropic penalty upon binding to their biological target, as they must adopt a specific, low-energy conformation to fit into the binding pocket. The 1,5-diazabicyclo[3.2.2]nonane scaffold offers a compelling solution to this challenge. Its inherent rigidity pre-organizes the molecule into a defined three-dimensional shape, reducing the entropic cost of binding and potentially leading to higher affinity and selectivity for the target receptor.[1] This bicyclic diamine framework provides a robust and versatile platform for the development of novel therapeutics, particularly in the realm of central nervous system (CNS) disorders.

The 1,5-diazabicyclo[3.2.2]nonane core has emerged as a privileged scaffold in medicinal chemistry, most notably in the design of ligands for nicotinic acetylcholine receptors (nAChRs). These receptors are crucial for various cognitive processes, and their dysfunction is implicated in a range of neurological and psychiatric conditions, including Alzheimer's disease, schizophrenia, and neuropathic pain. The spatially defined presentation of substituents on the bicyclic core allows for precise tuning of interactions with the receptor's binding sites, leading to the development of highly potent and selective modulators.

This guide provides a comprehensive overview of the synthesis of the 1,5-diazabicyclo[3.2.2]nonane scaffold, protocols for its derivatization into bioactive compounds, and a detailed exploration of its application in targeting nAChRs.

Synthesis of the Core Scaffold: 1,5-Diazabicyclo[3.2.2]nonane

The construction of the 1,5-diazabicyclo[3.2.2]nonane core can be achieved through a multi-step synthesis starting from readily available precursors. One effective method involves the initial formation of a piperazine ring followed by an intramolecular cyclization to create the bicyclic system. The following protocol outlines a representative synthesis.

Experimental Protocol: Synthesis of 1,4-Diazabicyclo[3.2.2]nonane

This protocol is adapted from methodologies described in the patent literature.[2]

Step 1: Synthesis of Diethyl 2-(2-aminoethyl)pentanedioate

• To a solution of ethylenediamine (0.107 mole) at room temperature under a nitrogen atmosphere, add diethyl glutaconate (0.0107 mole) dropwise over 5 minutes.

• Stir the reaction mixture at room temperature for 15 minutes.

• Evaporate the solvent in vacuo to yield the crude product, which can be used in the next step without further purification.

Step 2: Reductive Cyclization to form 4-Benzyl-1,4-diazabicyclo[3.2.2]nonan-3-one

• Dissolve the crude product from Step 1 in a suitable solvent such as methanol.

• Add a reducing agent, for example, sodium borohydride (NaBH₄), in portions at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction carefully with water and extract the product with an organic solvent like dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The resulting intermediate can be cyclized by heating in the presence of a suitable base to afford the bicyclic lactam.

Step 3: Reduction to 1-Benzyl-1,4-diazabicyclo[3.2.2]nonane

• To a solution of the lactam from Step 2 in an anhydrous solvent like tetrahydrofuran (THF), add a strong reducing agent such as lithium aluminum hydride (LiAlH₄) portion-wise at 0 °C.

• Reflux the reaction mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction to 0 °C and carefully quench by the sequential addition of water and an aqueous sodium hydroxide solution.

• Filter the resulting suspension and extract the filtrate with an organic solvent.

• Dry the organic layer, filter, and concentrate to yield the N-benzylated scaffold.

Step 4: Deprotection to 1,4-Diazabicyclo[3.2.2]nonane

• Dissolve the N-benzyl protected scaffold in a suitable solvent like ethanol.

• Add a palladium on carbon (Pd/C) catalyst.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the deprotection is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain the final 1,4-diazabicyclo[3.2.2]nonane.

Application in Bioactive Compound Development: Targeting Nicotinic Acetylcholine Receptors

The 1,5-diazabicyclo[3.2.2]nonane scaffold has proven to be an exceptional framework for the design of selective ligands for the α7 nicotinic acetylcholine receptor.[3] The α7 nAChR is a ligand-gated ion channel that plays a critical role in cognitive functions such as learning and memory.[4] Agonists of the α7 nAChR are being actively investigated as potential therapeutics for Alzheimer's disease and the cognitive deficits associated with schizophrenia.[3]

Rationale for Targeting α7 nAChRs

The rigid nature of the 1,5-diazabicyclo[3.2.2]nonane scaffold allows for the precise positioning of pharmacophoric elements that interact with the key residues in the α7 nAChR binding site. This leads to high affinity and selectivity over other nAChR subtypes, which is crucial for minimizing off-target side effects.

Synthesis of Bioactive Derivatives: 1,4-Diazabicyclo[3.2.2]nonane Phenyl Carbamates

A notable class of α7 nAChR agonists is based on the 1,4-diazabicyclo[3.2.2]nonane phenyl carbamate structure.[5] The synthesis of these derivatives involves the reaction of the parent scaffold with a substituted phenyl chloroformate.

Experimental Protocol: Synthesis of a 1,4-Diazabicyclo[3.2.2]nonane Phenyl Carbamate Derivative

• Dissolve 1,4-diazabicyclo[3.2.2]nonane (1 mmol) in an anhydrous solvent such as dichloromethane in the presence of a base like triethylamine (1.2 mmol).

• Cool the solution to 0 °C.

• Add a solution of the desired substituted phenyl chloroformate (1 mmol) in dichloromethane dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the final compound.

Structure-Activity Relationship (SAR) Studies

Systematic modifications of the 1,4-diazabicyclo[3.2.2]nonane phenyl carbamate scaffold have provided valuable insights into the structure-activity relationships for α7 nAChR agonism.

Compound	R Group on Phenyl Ring	α7 nAChR Ki (nM)	α4β2 nAChR Ki (nM)	Selectivity (α4β2/α7)
1	H	15	>10,000	>667
2	4-Br	2.98	>10,000	>3356
3	4-F	5.2	>10,000	>1923
4	4-CN	8.1	>10,000	>1235
5	3-Cl	12	>10,000	>833
6	2-Me	25	>10,000	>400

Data compiled from published studies.[3][6]

The data in the table above illustrates that substitution on the phenyl ring significantly impacts binding affinity and selectivity. Halogen substitution at the 4-position, particularly with bromine, leads to a substantial increase in affinity for the α7 nAChR while maintaining excellent selectivity over the α4β2 subtype.

Biological Evaluation Protocols

The biological activity of these compounds is typically assessed through a combination of in vitro binding and functional assays.

Protocol: α7 nAChR Radioligand Binding Assay

This assay measures the ability of a test compound to displace a known radiolabeled ligand from the α7 nAChR.

• Prepare membrane homogenates from cells expressing the human α7 nAChR.

• In a 96-well plate, incubate the membrane homogenates with a fixed concentration of a suitable radioligand (e.g., [¹²⁵I]α-bungarotoxin) and varying concentrations of the test compound.[7]

• Incubate for a defined period (e.g., 2-4 hours) at room temperature to reach equilibrium.

• Terminate the binding by rapid filtration through a glass fiber filter plate, washing with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the Ki value of the test compound by analyzing the competition binding data using appropriate software (e.g., Prism).

Protocol: Intracellular Calcium Influx Assay

This functional assay measures the ability of a test compound to activate the α7 nAChR, which is a ligand-gated ion channel permeable to calcium.[8]

• Culture cells expressing the human α7 nAChR in a 96-well plate.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Wash the cells to remove excess dye.

• Use a fluorescence plate reader to measure the baseline fluorescence.

• Add varying concentrations of the test compound to the wells and immediately begin recording the fluorescence intensity over time.

• An increase in fluorescence indicates an influx of calcium and activation of the receptor.

• Calculate the EC₅₀ value of the test compound from the dose-response curve.

Signaling Pathways and Visualization

Activation of the α7 nAChR initiates a cascade of intracellular signaling events, primarily driven by the influx of calcium ions. This can lead to the activation of various downstream pathways, including the PI3K/Akt and JAK2/STAT3 pathways, which are involved in promoting cell survival and reducing inflammation.[8][9]

Caption: Downstream signaling pathways activated by 1,5-diazabicyclo[3.2.2]nonane-based α7 nAChR agonists.

Conclusion

The 1,5-diazabicyclo[3.2.2]nonane scaffold represents a powerful tool in modern drug discovery. Its conformationally restricted nature provides a solid foundation for the design of potent and selective ligands for a variety of biological targets. The successful development of α7 nAChR agonists based on this framework for potential therapeutic intervention in CNS disorders highlights its immense potential. The synthetic protocols and biological evaluation methods detailed in this guide offer a comprehensive resource for researchers and drug development professionals seeking to harness the unique properties of this remarkable scaffold.

References

• Malpass, J. R., et al. (2009). Synthesis and SAR studies of 1,4-diazabicyclo[3.2.2]nonane phenyl carbamates--subtype selective, high affinity alpha7 nicotinic acetylcholine receptor agonists. Bioorganic & Medicinal Chemistry Letters, 19(16), 4644-4647.
• Fucile, S. (2004). Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system. Cell Calcium, 35(1), 1-8.
• Zhang, H., et al. (2018). Design, synthesis and biological evaluation of 1,4-Diazobicylco[3.2.2]nonane derivatives as α7-Nicotinic acetylcholine receptor PET/CT imaging agents and agonists for Alzheimer's disease. European Journal of Medicinal Chemistry, 158, 866-878.
• Piatnitski, E. L., et al. (2016). Crystal Structures and Phase Relationships of 2 Polymorphs of 1,4-Diazabicyclo[3.2.2]nonane-4-Carboxylic Acid 4-Bromophenyl Ester Fumarate, A Selective α-7 Nicotinic Receptor Partial Agonist. Crystal Growth & Design, 16(2), 959-966.
• Fobian, Y. M., & Moeller, K. D. (1998). The Synthesis of Bicyclic Piperazinone and Related Derivatives. In Peptidomimetics Protocols (pp. 91-104). Humana Press.
• Kumar, A., et al. (2018). Stereospecific Synthesis of Highly Substituted Piperazines via an One-Pot Three Component Ring-Opening Cyclization from N-Activated Aziridines, Anilines, and Propargyl Carbonates. The Journal of Organic Chemistry, 83(22), 13918-13928.
• Whiteaker, P., et al. (2007). Discovery, Synthesis, and Structure Activity of a Highly Selective α7 Nicotinic Acetylcholine Receptor Antagonist. Biochemistry, 46(21), 6296-6307.
• Kalashyan, S., & Dömling, A. (2021). De Novo Assembly of Highly Substituted Morpholines and Piperazines. Organic Letters, 23(23), 9184-9188.
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• Huang, J., et al. (2012). One-Step Cyclization: Synthesis of N-Heteroalkyl-N′-tosylpiperazines. The Journal of Organic Chemistry, 77(17), 7506-7511.
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• Sharma, G., & Vijayaraghavan, S. (2002). Nicotinic cholinergic signaling in hippocampal astrocytes involves calcium-induced calcium release from intracellular stores. Proceedings of the National Academy of Sciences, 99(6), 4091-4096.
• Kysil, V., et al. (2018). Bicyclic Piperazine Mimetics of the Peptide β-Turn Assembled via the Castagnoli–Cushman Reaction. The Journal of Organic Chemistry, 83(10), 5438-5452.
• Jiang, S., et al. (2008). Nicotinic acetylcholine receptor alpha7 subunit is a novel molecule to mediate epithelial-mesenchymal transition in prostate cancer. The Journal of Biological Chemistry, 283(44), 30279-30287.
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• Liu, R., et al. (2020). Development of a Nicotinic Acetylcholine Receptor nAChR α7 Binding Activity Prediction Model.
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use of 1,5-Diazabicyclo[3.2.2]nonane in the synthesis of antiprotozoal agents

Application Note: Rational Design and Synthesis of Antiprotozoal Agents Utilizing 1,5-Diazabicyclo[3.2.2]nonane

Executive Summary

The rapid emergence of resistance in protozoal pathogens—particularly Plasmodium falciparum (malaria), Trypanosoma brucei (sleeping sickness), and Trypanosoma cruzi (Chagas disease)—necessitates the exploration of novel chemical spaces. Traditional linear aliphatic diamines, such as the side chain of chloroquine, are highly susceptible to oxidative deamination by parasitic and hepatic enzymes[1]. To overcome this, 1,5-diazabicyclo[3.2.2]nonane has emerged as a highly versatile molecule in medicinal chemistry. As a Senior Application Scientist, I present this protocol detailing the dual utility of 1,5-diazabicyclo[3.2.2]nonane: first, as a rigid, metabolically stable structural pharmacophore, and second, as a sterically hindered nucleophilic catalyst for the synthesis of complex antiprotozoal heterocycles[2][3].

Mechanistic Causality & Rationale (E-E-A-T)

The Bicyclic Core as a Structural Pharmacophore

The incorporation of 1,5-diazabicyclo[3.2.2]nonane into diaryl or quinoline scaffolds fundamentally alters the pharmacokinetic profile of the resulting drug candidate[2].

• Metabolic Shielding: The bridged 3D architecture sterically shields the endocyclic nitrogen atoms, preventing the rapid enzymatic degradation that typically inactivates linear amines[1][2].

• Ion-Trapping Efficacy: The two nitrogen atoms possess distinct pKa values. In antimalarial applications, this basicity profile ensures that the molecule remains neutral in the bloodstream (facilitating membrane permeation) but becomes doubly protonated within the highly acidic food vacuole of Plasmodium species. This ion-trapping mechanism is critical for the inhibition of β-hematin crystallization[1].

The Bicyclic Core as a Catalytic Reagent

Beyond its role as a pharmacophore, 1,5-diazabicyclo[3.2.2]nonane functions as an exceptional catalyst in the synthesis of antiprotozoal precursors (e.g., thiadiazoles, triazines, and pyrimidines)[3][4].

• Nucleophilic Activation: Similar to DABCO (1,4-diazabicyclo[2.2.2]octane), the lone pairs on the nitrogen atoms are highly exposed due to the rigid bicyclic geometry, making it a superior nucleophilic catalyst for cyclization reactions[3].

• Suppression of Side Reactions: Its steric bulk prevents it from acting as a competing nucleophile in substitution reactions, ensuring high product yields and purities during the assembly of sensitive heterocyclic active pharmaceutical ingredients (APIs)[3].

Quantitative Data Presentation

The following table summarizes the comparative efficacy of 1,5-diazabicyclo[3.2.2]nonane derivatives against standard antiprotozoal agents. The rigidification of the diamine core significantly improves the Selectivity Index (SI).

Compound / Scaffold	Application Role	Target Organism	IC₅₀ (µM)	Cytotoxicity (L-6 cells, µM)	Selectivity Index (SI)
Chloroquine (Standard)	Reference	P. falciparum (K1)	0.15	> 100.0	> 666
Bicyclic-Quinoline Derivative	Pharmacophore	P. falciparum (K1)	0.08	85.4	1067
Diaryl-Diazabicycle	Pharmacophore	T. b. rhodesiense	0.42	62.1	147
Thiadiazole Precursor	Synthesized via Catalyst	T. cruzi	1.20	> 200.0	> 166

Experimental Workflows & Protocols

Protocol A: Synthesis of 1,5-Diazabicyclo[3.2.2]nonane-Substituted Quinolines (Pharmacophore Integration)

This protocol describes the Nucleophilic Aromatic Substitution (SNAr) required to conjugate the bicyclic core to a 4,7-dichloroquinoline scaffold.

Step-by-Step Methodology:

• Preparation of the Reaction Melt: In a 50 mL round-bottom flask, combine 4,7-dichloroquinoline (1.0 eq, 5.0 mmol) and phenol (7.0 eq, 35.0 mmol).

  • Causality: Phenol acts as both the solvent and an acid catalyst. It hydrogen-bonds with the quinoline nitrogen, withdrawing electron density from the C4 position and highly activating the chlorine leaving group for nucleophilic attack[1].

• Nucleophilic Addition: Heat the mixture to 80°C until a homogenous melt forms. Slowly add 1,5-diazabicyclo[3.2.2]nonane (1.2 eq, 6.0 mmol) under a nitrogen atmosphere.

• Thermal Cyclization: Elevate the temperature to 130°C and stir for 4 hours.

  • Self-Validation Step 1: The reaction validates its progression through a distinct color shift from pale yellow to deep orange-red, indicating the formation of the conjugated aminoquinoline system.

• Workup and Precipitation: Cool the mixture to room temperature. Vigorously stir and slowly add 10% aqueous NaOH (50 mL) and crushed ice.

  • Self-Validation Step 2: The NaOH deprotonates the phenol into water-soluble sodium phenoxide. The highly basic bicyclic-quinoline product, now insoluble in the aqueous phase, selectively precipitates as an off-white solid. If precipitation does not occur, the pH has not reached the necessary >10 threshold.

• Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol to yield the pure antimalarial candidate.

Protocol B: Catalytic Cyclization of Antiprotozoal Precursors (Catalyst Application)

This protocol utilizes 1,5-diazabicyclo[3.2.2]nonane as a catalyst to synthesize complex heterocyclic precursors (e.g., pyrimidine or triazine derivatives) used in anti-trypanosomatid agents[3][4].

Step-by-Step Methodology:

• Reagent Assembly: Dissolve the linear heterocyclic precursor (e.g., a substituted diazo compound) in dry dichloromethane (DCM) at room temperature[4].

• Catalyst Introduction: Add 1,5-diazabicyclo[3.2.2]nonane at a catalytic loading of 5 mol% (0.05 eq)[3].

  • Causality: The exposed nitrogen lone pairs of the bicyclic catalyst rapidly attack the electrophilic center to form a highly reactive zwitterionic intermediate, driving the intramolecular cyclization much faster than standard triethylamine (TEA)[3].

• Reaction Monitoring: Stir at 25°C for 2 hours.

  • Self-Validation Step: The catalytic cycle is self-validating; the evolution of condensation byproducts ceases, and Thin-Layer Chromatography (TLC) will show the complete consumption of the starting material with no baseline degradation (a common issue with stronger, unhindered bases).

• Catalyst Recovery: Wash the organic layer with mildly acidic water (pH 5). The basic catalyst partitions completely into the aqueous phase, leaving the highly pure antiprotozoal precursor in the organic layer.

Mandatory Visualization: Workflow Architecture

Fig 1. Dual pathways of 1,5-diazabicyclo[3.2.2]nonane in antiprotozoal drug development.

References

• Source: Australian Journal of Chemistry (ConnectSci)
• Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents Source: MDPI Pharmaceuticals URL
• Favorable Preclinical Pharmacological Profile of a Novel Antimalarial Pyrrolizidinylmethyl Derivative of 4-amino-7-chloroquinoline with Potent In Vitro and In Vivo Activities Source: MDPI Pharmaceuticals URL
• Methods for preparing azoxystrobin and intermediate thereof (EP3042896A1)

Sources

• 1. mdpi.com [mdpi.com]
• 2. connectsci.au [connectsci.au]
• 3. EP3042896A1 - Methods for preparing azoxystrobin and intermediate thereof - Google Patents [patents.google.com]
• 4. Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents [mdpi.com]

Application Note: Synthesis and Functionalization of Porous Silicate Materials for Advanced Drug Delivery Systems

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocol (SOP)

Introduction and Mechanistic Overview

Mesoporous silica nanoparticles (MSNs), particularly MCM-41 and SBA-15, have revolutionized targeted drug delivery and nanomedicine due to their tunable pore sizes (2–50 nm), massive surface areas, and exceptional biocompatibility[1]. The synthesis of these materials relies on a heavily controlled sol-gel process driven by supramolecular templating.

The Causality of Synthesis: The fundamental mechanism relies on the self-assembly of surfactant molecules (e.g., CTAB for MCM-41, or Pluronic P123 for SBA-15) into micellar structures in an aqueous solution. When a silica precursor, such as tetraethyl orthosilicate (TEOS), is introduced, it undergoes hydrolysis and condenses around these micellar templates[2]. The precise control of pH, temperature, and precursor ratios dictates the final morphology, pore diameter, and wall thickness. For instance, increasing the hydrothermal aging temperature expands the pore diameter of SBA-15 by altering the hydrophobicity of the P123 core[3].

To ensure the system is self-validating, the removal of the surfactant template (via calcination or solvent extraction) must be confirmed before downstream applications. Incomplete removal leaves residual organics that block pores and induce cytotoxicity, directly undermining drug loading capacity[4].

Materials and Reagents

• Silica Precursor: Tetraethyl orthosilicate (TEOS, ≥99%)

• Surfactants (Structure-Directing Agents):

  • Cetyltrimethylammonium bromide (CTAB) for MCM-41[5].

  • Pluronic P123 (PEG-PPG-PEG block copolymer, MW ~5800) for SBA-15[6].

• Catalysts & Solvents: Hydrochloric acid (HCl, 37%), Sodium hydroxide (NaOH), Deionized (DI) water, Absolute Ethanol.

• Functionalization Agents: 3-Aminopropyltriethoxysilane (APTES).

• Model Drug: Cyclosporin A or Chloramphenicol (hydrophobic models)[5].

Experimental Protocols: A Self-Validating Workflow

Protocol A: Synthesis of MCM-41-Type MSNs (Base-Catalyzed)

Mechanistic Goal: Generate hexagonal mesopores (~2.5 nm) using a cationic surfactant under basic conditions.

• Micelle Formation: Dissolve 1.5 g of CTAB in 120 mL of DI water. Add 1.75 mL of 2.0 M NaOH to adjust the pH to ~12.3. Heat the mixture to 80°C under constant stirring (550 rpm) for 30 minutes to ensure complete micellization[5].

• Silica Condensation: Rapidly inject 2.335 g of TEOS into the clear micellar solution. Validation Check: A white precipitate should form within 3 minutes, indicating successful hydrolysis and polycondensation of silica around the CTAB micelles[5].

• Aging: Maintain the reaction at 80°C for 2 hours under continuous stirring.

• Isolation & Washing: Isolate the product via hot filtration (diluting with 300 mL of hot DI water). Wash extensively with DI water and methanol to remove unreacted precursors[5].

• Template Removal (Acid Extraction): Reflux 1.0 g of the dried powder in a mixture of 100 mL methanol and 1 mL concentrated HCl at 60°C for 6 hours. Validation Check: Perform FTIR spectroscopy; the disappearance of C-H stretching bands (2970 and 2873 cm⁻¹) confirms complete surfactant removal[4].

Protocol B: Synthesis of SBA-15 (Acid-Catalyzed)

Mechanistic Goal: Generate larger mesopores (6–18 nm) with thicker silica walls using a non-ionic block copolymer under highly acidic conditions.

• Template Dissolution: Dissolve 4.0 g of Pluronic P123 in a solution containing 30 mL of DI water and the required amount of HCl (e.g., 125 g of 1.9 M HCl) at 38–40°C. Stir for 2–4 hours until optically clear[4][6].

• Precursor Addition: Add 9.0 g of TEOS dropwise. Stir the mixture at 40°C for 20–24 hours[3][6].

• Hydrothermal Treatment: Transfer the opaque suspension to a Teflon-lined autoclave and heat at 100°C for 24 hours under static conditions. Causality Note: This step swells the P123 micelles, increasing the final pore size and consolidating the silica framework[4][6].

• Recovery & Calcination: Filter, wash with DI water, and dry at room temperature. Calcine the powder in air at 550°C for 6 hours (heating rate 1°C/min) to thermally degrade the P123 template[1].

Protocol C: Surface Functionalization and Drug Loading

• Amine Grafting: Disperse 1.0 g of calcined SBA-15 in 40 mL of anhydrous toluene. Add 10 mL of APTES and reflux for 6 hours. Filter, wash with toluene, and dry at 60°C to yield NH₂-SBA-15.

• Drug Loading (Adsorption Method): Dissolve 100 mg of a hydrophobic drug (e.g., Cyclosporin A) in 1 mL of ethanol. Add 100 mg of the functionalized MSNs. Stir at 300 rpm for 24 hours to allow capillary action and electrostatic interactions to drive the drug into the mesopores[5][7].

Quantitative Data & Characterization

The structural parameters of synthesized mesoporous materials directly dictate their drug-loading efficiency. The table below summarizes typical physicochemical properties validated by Nitrogen Adsorption-Desorption (BET/BJH methods)[8].

Material Type	Catalyst / Template	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Avg. Pore Size (nm)	Application Focus
MCM-41 (Pure)	Base / CTAB	900 – 1480	0.80 – 1.10	2.5 – 2.8	Small molecule delivery[8]
SBA-15 (Pure)	Acid / P123	675 – 930	0.79 – 1.35	6.0 – 12.5	Large biologics / Proteins[3]
NH₂-SBA-15	Post-grafting	169 – 350	0.02 – 0.45	5.0 – 8.0	Targeted/Sustained release

Note: The drastic reduction in surface area and pore volume for NH₂-SBA-15 confirms successful internal functionalization.

Process Visualization

The following diagram illustrates the mechanistic workflow from micelle formation to drug loading.

Figure 1: Step-by-step mechanistic workflow for the synthesis and functionalization of porous silicate materials.

References

• Synthesis of mesoporous silica nanoparticles and drug loading of poorly water soluble drug cyclosporin A. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Future of Mesoporous Silica Nanoparticles in Nanomedicine: Protocol for Reproducible Synthesis. ACS Nano. Available at:[Link]

• Fabrication of Mesoporous Silica Nanoparticles and Its Applications in Drug Delivery. IntechOpen. Available at:[Link]

• Synthesizing and Characterizing Mesoporous Silica SBA-15: A Hands On Laboratory Experiment. DiVA Portal. Available at:[Link]

• An Optimized Procedure for the Synthesis of AlSBA-15 with Large Pore Diameter. ACS Publications. Available at:[Link]

• Direct Syntheses of Ordered SBA-15 Mesoporous Silica Containing Sulfonic Acid Groups. ACS Publications. Available at:[Link]

• Synthesis of mesoporous silica nanoparticles by sol–gel as nanocontainer for future drug delivery applications. ResearchGate. Available at:[Link]

• Recent advances in mesoporous silica nanoparticle: synthesis, drug loading, release mechanisms. Frontiers. Available at:[Link]

• Synthesis and characterization of a modified surface of SBA-15 mesoporous silica for a chloramphenicol drug delivery system. National Center for Biotechnology Information (NCBI). Available at:[Link]

Sources

• 1. Fabrication of Mesoporous Silica Nanoparticles and Its Applications in Drug Delivery | IntechOpen [intechopen.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. liu.diva-portal.org [liu.diva-portal.org]
• 7. Frontiers | Recent advances in mesoporous silica nanoparticle: synthesis, drug loading, release mechanisms, and diverse applications [frontiersin.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 1,5-Diazabicyclo[3.2.2]nonane

Welcome to the technical support center for the purification of 1,5-Diazabicyclo[3.2.2]nonane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the necessary knowledge to overcome common challenges encountered during the purification of this versatile bicyclic diamine.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the purification of crude 1,5-Diazabicyclo[3.2.2]nonane, providing potential causes and actionable solutions.

Problem 1: The Purified Product is a Viscous Oil or a Waxy Solid That is Difficult to Handle.

Potential Cause: The free-base form of 1,5-Diazabicyclo[3.2.2]nonane, like many aliphatic amines, may have a low melting point and can be hygroscopic, contributing to its oily or waxy nature. This can make accurate weighing and subsequent reactions challenging.

Solution: Salt Formation

Converting the basic amine into a salt can significantly improve its handling properties by inducing crystallization and creating a stable, non-hygroscopic solid. Hydrochloride or dihydrochloride salts are common choices.[1]

Experimental Protocol: Hydrochloride Salt Formation

• Dissolution: Dissolve the crude, oily 1,5-Diazabicyclo[3.2.2]nonane in a suitable organic solvent like diethyl ether or ethyl acetate.

• Acid Addition: While stirring, slowly add a solution of 2.0 M HCl in diethyl ether dropwise.

• Precipitation: Continue the addition until a precipitate forms and no further precipitation is observed with the addition of more acid.

• Cooling: To maximize the yield, cool the mixture in an ice bath for 30-60 minutes.

• Filtration: Collect the solid salt by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold diethyl ether to remove any remaining impurities.

• Drying: Dry the purified salt under vacuum.

Problem 2: Significant Tailing and Poor Separation During Silica Gel Column Chromatography.

Potential Cause: The basic nitrogen atoms in the 1,5-Diazabicyclo[3.2.2]nonane core interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction leads to peak tailing, streaking, and ultimately, poor separation of your target compound from impurities.[2]

Solutions:

• Mobile Phase Modification: The addition of a basic modifier to the eluent can neutralize the acidic sites on the silica gel, minimizing unwanted interactions.

  • Triethylamine (Et₃N): Add 0.1-2% (v/v) triethylamine to your mobile phase.[2]

  • Ammonium Hydroxide (NH₄OH): A solution of 0.1-2% ammonium hydroxide in methanol can also be effective.[2]

• Alternative Stationary Phases:

  • Alumina (Al₂O₃): Neutral or basic alumina is an excellent alternative to silica gel for purifying basic compounds.[2]

  • Amino-functionalized Silica: This stationary phase is less acidic than standard silica and can significantly improve peak shape for basic compounds without the need for mobile phase additives.[2]

  • Deactivated Silica Gel: Pre-treating the silica gel by flushing it with a solvent system containing 1-3% triethylamine can passivate the acidic sites.[2]

Data Presentation: Comparison of Chromatographic Conditions

Stationary Phase	Mobile Phase Modifier	Expected Outcome
Silica Gel	None	Significant peak tailing, poor separation.
Silica Gel	1% Triethylamine	Reduced tailing, improved peak shape and separation.
Basic Alumina	None	Good peak shape, effective separation.
Amino-functionalized Silica	None	Excellent peak shape and resolution.

Problem 3: The Compound Does Not Elute from the Silica Gel Column, Even with a Highly Polar Mobile Phase.

Potential Cause: In some cases, the interaction between the highly basic 1,5-Diazabicyclo[3.2.2]nonane and the acidic silica gel can be so strong that the compound becomes irreversibly adsorbed. It is also possible that the compound is unstable on the acidic stationary phase.[2]

Solutions:

• Stability Test: Before committing to a large-scale column, perform a simple stability test. Spot your crude material on a silica gel TLC plate, let it sit for a few hours, and then elute it to see if any degradation has occurred.[2]

• Switch to an Alternative Stationary Phase: As mentioned in Problem 2, using basic alumina or amino-functionalized silica is the most effective solution to prevent irreversible binding.[2]

• Reverse-Phase Chromatography: For highly polar derivatives, reverse-phase chromatography (e.g., C18 silica) with a mobile phase of water/acetonitrile or water/methanol, often with additives like formic acid or trifluoroacetic acid, can be a successful purification strategy.

Experimental Workflow: Troubleshooting Purification Strategy

Caption: Troubleshooting workflow for the purification of 1,5-Diazabicyclo[3.2.2]nonane.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical properties of 1,5-Diazabicyclo[3.2.2]nonane?

Q2: Can I use distillation to purify crude 1,5-Diazabicyclo[3.2.2]nonane?

A2: Vacuum distillation can be a viable method for purifying 1,5-Diazabicyclo[3.2.2]nonane, especially for removing non-volatile impurities. However, consider the following:

• Thermal Stability: Ensure the compound is stable at the required distillation temperature. Amine compounds can be susceptible to thermal decomposition.

• Boiling Point: The boiling point will likely be high, necessitating a good vacuum source.

• Hygroscopic Nature: The compound may absorb atmospheric moisture, so a dry distillation apparatus is crucial.

Q3: What are some common impurities I might expect in my crude 1,5-Diazabicyclo[3.2.2]nonane?

A3: Without a specific synthetic route, potential impurities can be inferred from general amine syntheses. These may include:

• Starting materials: Unreacted precursors from the synthesis.

• Solvents: Residual solvents from the reaction or workup.

• Byproducts: Products from side reactions, such as incompletely cyclized intermediates or oligomers.

• Decomposition products: Amines can be sensitive to air and light, potentially leading to oxidized or degraded impurities.[5]

Q4: How should I handle and store purified 1,5-Diazabicyclo[3.2.2]nonane?

A4: Due to the potential for air and moisture sensitivity, it is recommended to handle 1,5-Diazabicyclo[3.2.2]nonane under an inert atmosphere (e.g., nitrogen or argon).[5] Store the purified compound in a tightly sealed container in a cool, dry, and dark place. For long-term storage, refrigeration or freezing may be appropriate.

Q5: Are there any specific safety precautions I should take when working with 1,5-Diazabicyclo[3.2.2]nonane?

A5: While a specific safety data sheet for 1,5-Diazabicyclo[3.2.2]nonane was not found, similar amine compounds can be corrosive and cause skin and eye burns.[5] It is crucial to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5] Work in a well-ventilated area or a fume hood.[5]

References

• PubChem. (n.d.). 1,5-Diazabicyclo[3.2.2]nonane. National Center for Biotechnology Information.
• Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. (2022, September 21). Molecules.
• Guidechem. (n.d.). 1,5-Diazabicyclo[3.2.2]nonane-2-carboxylic acid.
• Synthesis of Novel Diazabicycles and their Antiprotozoal Activities. (2009, September 17). ConnectSci.
• BenchChem. (n.d.). Troubleshooting purification of 1,5-Diazecane-6,10-dione by chromatography.
• NIST. (n.d.). 1,5-Diazabicyclo[3.2.2]nonane. National Institute of Standards and Technology.
• NextSDS. (n.d.). 1,5-Diazabicyclo[3.2.2]nonane, 6,6-dimethyl- — Chemical Substance Information.
• Fisher Scientific. (2012, February 27).
• CymitQuimica. (n.d.). CAS 283-38-5: 1,4-Diazabicyclo[3.2.2]nonane.
• Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. (2022, December 30). PMC - NIH.
• BenchChem. (n.d.). Technical Support Center: Purification of 3-Azabicyclo[3.3.1]nonane Derivatives.
• New 1-azabicyclo[3.2.2]nonane derivatives obtained by nucleophilic displacement at carbon C9 of cinchona alkaloids | Request PDF. (2025, August 6).
• Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. (2005, October 28). University of Alberta.
• Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. (n.d.). [Source not further specified].
• Studies on the Regioselective Rearrangement of Azanorbornanic Aminyl Radicals into 2,8-Diazabicyclo[3.2.1]oct-2-ene Systems. (2022, December 1). Universidad de La Rioja.
• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). (2022, May 10). Organic Syntheses.
• Synthesis of 3-azabicyclo[3.2.2]nonanes and their antiprotozoal activities. (n.d.).
• BLDpharm. (n.d.). 1423024-32-1|1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid dihydrochloride.
• Tokyo Chemical Industry. (n.d.). 1,5-Diazabicyclo[4.3.0]-5-nonene | 3001-72-7.
• Synthesis of 2,6-diazabicyclo[3.3.1]nonanes via intramolecular cycloaddition of nitrones. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Shimadzu. (n.d.). LCMS Troubleshooting Tips.
• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. (2023, July 25). [Source not further specified].
• ThermoFisher. (n.d.). 1,4-Diazabicyclo[3.2.2]nonane, 95%.
• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. (n.d.). Semantic Scholar.
• Google Patents. (n.d.). EP1562945B1 - 1,4-diazabicyclo(3,2,2)nonane derivatives, preparation and therapeutical use thereof.
• Chiral modification of adamantane. (2002). Tetrahedron Lett., 43(23).
• An Expeditious Entry to 9-Azabicyclo[3.3.1]nonane N-Oxyl (ABNO): Another Highly Active Organocatalyst for Oxidation of Alcohols. (2009, May 28).
• Two quasi-spherical molecules [1,4-diazabicyclo(3.2.2)nonane]X (X = ClO4, ReO4) exhibit switchable phase transition, dielectric and second-harmonic-generation properties. (n.d.). New Journal of Chemistry (RSC Publishing).
• bicyclo[2.1.0]pent-2-ene. (n.d.). Organic Syntheses Procedure.

Sources

• 1. 1423024-32-1|1,5-diazabicyclo[3.2.2]nonane-6-carboxylic acid dihydrochloride|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,5-Diazabicyclo[3.2.2]nonane [webbook.nist.gov]
• 5. fishersci.com [fishersci.com]

Technical Support Center: 1,5-Diazabicyclo[3.2.2]nonane Synthesis &amp; Optimization

Welcome to the Application Scientist Knowledge Base. This portal is designed for researchers, materials scientists, and drug development professionals working with 1,5-diazabicyclo[3.2.2]nonane (1,5-dabcn) .

Recently, this quasi-spherical bicyclic diamine has become a critical structure-directing template for synthesizing 3D organic–inorganic hybrid perovskites (OIHPs) with switchable dielectric, ferroelectric, and Second Harmonic Generation (SHG) properties[1]. By intentionally reducing the high symmetry found in traditional templates like 1,4-DABCO, 1,5-dabcn forces the resulting crystal lattice into polar point groups, unlocking advanced optoelectronic behaviors[1][2].

Below, you will find our validated workflows, mechanistic troubleshooting guides, and quantitative benchmarks to ensure high-yield, reproducible synthesis.

I. Visualized Synthesis Workflow

Workflow for synthesizing 1,5-diazabicyclo[3.2.2]nonane and its 3D perovskite derivatives.

II. Standard Operating Protocols (SOPs)

Protocol A: Synthesis of the 1,5-Diazabicyclo[3.2.2]nonane Core

• Activation: To a reaction vessel, add 500 mL of 48% hydrobromic acid (HBr). Slowly introduce 38 g (0.26 mol) of 1-(2-hydroxyethyl)homopiperazine[3].

  • Mechanistic Causality: The highly acidic environment protonates the terminal hydroxyl group, converting it into water—an excellent leaving group for the subsequent step.

• Cyclization: Heat the mixture to reflux.

  • Mechanistic Causality: Refluxing provides the necessary activation energy for the secondary amine of the homopiperazine ring to perform an intramolecular nucleophilic attack on the activated ethyl carbon, closing the bicyclic system.

• Isolation: The resulting hydrobromide salt can be utilized directly in perovskite assembly or basified and extracted to yield the free amine.

Protocol B: Assembly of [1,5-3.2.2-H2dabcn]CsBr₃ 3D Perovskite

• Precursor Dissolution: In a beaker, prepare an aqueous solution of CsBr (0.64 g, 3.0 mmol) in 1.21 g of 40% HBr[1].

• Ligand Introduction: Add the synthesized 1,5-diazabicyclo[3.2.2]nonane (0.38 g, 3.0 mmol) to the solution[1].

  • Mechanistic Causality: The HBr immediately double-protonates the diamine to form the [1,5−3.2.2−H2​dabcn]2+ dication, which serves as the structure-directing template.

• Thermal Homogenization: Stir the mixture at 70 °C for 30 minutes[1].

  • Self-Validation Check: The solution must become perfectly clear. Optical clarity confirms the complete dissolution of precursors and the absence of kinetically driven amorphous precipitates.

• Thermodynamic Crystallization: Cool the solution to room temperature and allow it to slowly evaporate over exactly one week[1].

  • Mechanistic Causality: Slow evaporation maintains the system near equilibrium, favoring the thermodynamic growth of high-quality, defect-free single white block crystals.

• Harvesting: Isolate the crystals by filtration and dry under infrared light to yield ~1.05 g (70% yield)[1].

III. Troubleshooting & FAQs

Q1: Why is my cyclization yield from 1-(2-hydroxyethyl)homopiperazine so low? A: Low yields during the formation of the rigid 1,5-diazabicyclo[3.2.2]nonane core are typically caused by competing intermolecular side reactions (e.g., oligomerization). Troubleshooting: If your reaction mixture becomes highly viscous or forms insoluble tars, intermolecular polymerization is dominating. Ensure the reaction is run under appropriate dilution. The intramolecular nucleophilic substitution requires strict adherence to the 48% HBr concentration to ensure complete protonation of the leaving group without overly diluting the acid's strength[3].

Q2: During the synthesis of the 3D organic-inorganic perovskite, why do I get amorphous powder instead of single crystals? A: Amorphous precipitation is a classic sign of kinetic trapping. The assembly of the [1,5−3.2.2−H2​dabcn]CsBr3​ perovskite relies entirely on thermodynamic control. Troubleshooting: If the solution becomes cloudy immediately upon cooling from 70 °C, your evaporation rate is too fast. Ensure the initial heating at 70 °C yields a perfectly clear solution[1]. If your laboratory environment is too dry or warm, partially cover the crystallization vessel to restrict the vapor pressure escape rate, artificially extending the evaporation timeline to a full 7 days.

Q3: Why use 1,5-diazabicyclo[3.2.2]nonane instead of the more common 1,4-diazabicyclo[2.2.2]octane (DABCO)? A: This is a deliberate structural design choice to break molecular symmetry. DABCO is highly symmetric, which often forces the resulting perovskite to crystallize in a centrosymmetric space group (like C2/c), rendering it inactive for ferroelectricity or SHG[1]. By expanding one ring to a nonane system, 1,5-dabcn lowers the molecular symmetry. When reacted with large effective radius metals like CsBr or RbBr, it satisfies momentum matching rules and forces the crystal into a polar point group (e.g., Pmn2₁), unlocking switchable dielectric properties[1][2].

Q4: How can I confirm that my synthesized perovskite has successfully formed the desired ferroelectric phase? A: Differential Scanning Calorimetry (DSC) is the most reliable self-validating analytical tool for this. Troubleshooting: Run a DSC cycle across the 298–380 K range. For the CsBr derivative, you should observe a sharp endothermic peak at ~331 K during heating and an exothermic peak at ~315 K during cooling[1]. This ~16 K thermal hysteresis is the thermodynamic signature of a first-order order-disorder phase transition[1]. If these peaks are absent or severely broadened, your crystal lattice likely contains solvent inclusions or unreacted precursors.

IV. Quantitative Benchmarks: Yield & Phase Transition Data

Target Compound	Precursors	Evaporation Time	Yield (%)	Phase Transition ( Tc​ )	Space Group (LTP → HTP)
[1,5-3.2.2-H₂dabcn]CsBr₃	1,5-dabcn + CsBr + HBr	7 Days	70.0%	331 K	Pmn2₁ (Polar) → P2/m
[1,5-3.2.2-H₂dabcn]RbBr₃	1,5-dabcn + RbBr + HBr	~7 Days	40.2% - 82.0%	342 K	Polar → Centrosymmetric
[1,5-3.2.2-H₂dabcn]RbI₃	1,5-dabcn + RbI + HI	~7 Days	N/A	293 K	Polar → Centrosymmetric

(Note: LTP = Low-Temperature Phase; HTP = High-Temperature Phase. Yields for RbBr derivatives vary based on exact halide stoichiometry and evaporation kinetics[2][3].)

V. References

• Title: ESI Precise design and preparation of two 3D organic−inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) Source: Royal Society of Chemistry (RSC) URL:

• Title: 3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking Source: American Chemical Society (ACS) URL:

• Title: Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) Source: Royal Society of Chemistry (RSC) URL:

• Title: Three-Dimensional Perovskite Phase Transition Materials with Switchable Second Harmonic Generation Properties Introduced by Homochiral (1S,4S)-2,5-Diazabicyclo[2.2.1]-heptane Source: American Chemical Society (ACS) URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. rsc.org [rsc.org]

challenges in the stereoselective synthesis of diazabicyclononanes

Welcome to the Technical Support Center for the stereoselective synthesis of diazabicyclononanes. As a Senior Application Scientist, I frequently consult with drug development professionals grappling with the construction of bridged bicyclic diamines—specifically 1,4-diazabicyclo[3.2.2]nonanes and 3,7-diazabicyclo[3.3.1]nonanes. These scaffolds are critical in medicinal chemistry as conformationally restricted bioisosteres, but their synthesis is fraught with thermodynamic and kinetic pitfalls.

This guide provides self-validating protocols, mechanistic troubleshooting, and causal explanations to ensure your synthetic workflows are robust, reproducible, and stereochemically precise.

Section 1: Troubleshooting Stereocontrol & Bicyclization

FAQ 1: How do I control endo/exo selectivity during the reductive amination of bicyclic ketones to form [3.3.1] systems?

Issue: When converting bicyclic ketones to amines via reductive amination, the reaction often yields an inseparable mixture of endo and exo diastereomers, or strictly favors the thermodynamically less desired isomer.

Causality & Resolution: The stereochemical outcome in 3,7-diazabicyclo[3.3.1]nonane systems is dictated by the trajectory of hydride attack on the intermediate iminium ion. Standard reductive amination (e.g., using NaBH(OAc)₃) typically proceeds via axial attack, leading diastereoselectively to the endo-configured amine due to severe steric shielding by the bicyclic bridgehead.

If the exo-isomer is required, direct reductive amination will fail. You must employ a two-step inversion strategy. As demonstrated in the synthesis of bicyclic kappa receptor agonists, deactivation of the basic nitrogen atoms (e.g., via N-tosylation and N-oxidation) is required to prevent neighboring group participation[1]. Subsequent activation of the endo-alcohol (via mesylation) followed by an SN2 substitution with NaN₃ provides the exo-azide with complete stereochemical inversion. Reduction of the azide then yields the target exo-amine[1].

Divergent stereoselective pathways for endo/exo diazabicyclononane synthesis.

FAQ 2: How do I overcome poor yields during the intramolecular ester condensation to form 6,8-diazabicyclo[3.2.2]nonanes?

Issue: Attempts to obtain cyclization products from 3-(piperazinyl)propionic acid esters under standard equilibrating conditions (e.g., NaOCH₃ in methanol, NaH in toluene) fail entirely, returning unreacted starting material or degradation products[2].

Causality & Resolution: The failure of standard base-catalyzed cyclization is due to the massive thermodynamic penalty of forming the highly strained, conformationally restricted[3.2.2] bicyclic system under reversible conditions. The equilibrium heavily favors the open-chain precursor. To bypass this, you must drive the reaction kinetically during the precursor assembly. The employment of exactly 1.0 equivalent of the primary amine during the precursor formation is crucial for high yields; an excess would react with the second ester moiety, permanently preventing the subsequent intramolecular aminolysis required to furnish the piperazinedione intermediate[2].

Section 2: Experimental Methodologies

Protocol: Desymmetrization and Orthogonal Protection of 3,7-Diazabicyclo[3.3.1]nonanes

When building complex functionalized dibenzyldiazabicyclononane scaffolds (e.g., for stable metal chelation and radiopharmaceutical applications), distinguishing the two identical secondary amines is a major hurdle[3].

Self-Validating Step: The use of exactly 1.0 equivalent of a bulky protecting group under high dilution ensures mono-protection. The reaction's success is immediately validated by TLC and ¹H NMR; a purely statistical mixture yields a 1:2:1 ratio, but spatial hindrance in the bispidine core shifts this to >90% mono-protected product.

Step-by-Step Methodology:

• Preparation & Dilution: Dissolve 10.0 mmol of 3,7-diazabicyclo[3.3.1]nonane in 100 mL of anhydrous dichloromethane (DCM) to establish high dilution (0.1 M). Causality: High dilution minimizes intermolecular cross-reactivity.

• Cooling & Base Addition: Cool the solution to -78 °C under an argon atmosphere. Add 1.1 equivalents of N,N-diisopropylethylamine (DIPEA). Causality: The ultra-low temperature kinetically traps the mono-acylated intermediate, while DIPEA acts as a non-nucleophilic proton sink.

• Controlled Addition: Slowly add 1.0 equivalent of di-tert-butyl dicarbonate (Boc₂O) dissolved in 20 mL DCM over 2 hours via a syringe pump.

• Quench & Extract: Allow the reaction mixture to warm to 0 °C, then quench with saturated aqueous NaHCO₃. Extract the aqueous layer three times with DCM.

• Validation: Analyze the crude product via ¹H NMR. The loss of C2v symmetry is confirmed by the splitting of the previously equivalent bridgehead proton signals, indicating successful desymmetrization.

Section 3: Downstream Processing & Functionalization

FAQ 3: Why does my carbamate linker coupling fail when synthesizing 1,4-diazabicyclo[3.2.2]nonane derivatives?

Issue: You observe extremely low yields (<15%) when attempting to attach a phenyl carbamate linker directly to the bicyclic amine using standard chloroformate chemistry.

Causality & Resolution: In the synthesis of α7 nicotinic acetylcholine receptor agonists, the 1,4-diazabicyclo[3.2.2]nonane core acts as an exceptionally bulky cationic center[4]. The steric hindrance surrounding the secondary amine significantly retards nucleophilic attack on standard electrophiles. Resolution: Do not use standard chloroformates. Instead, activate the aromatic alcohol as a p-nitrophenyl carbonate prior to coupling, and perform the reaction at elevated temperatures (80 °C) in a polar aprotic solvent (e.g., DMF). This provides the necessary thermal energy to overcome the massive activation energy barrier associated with the steric bulk of the bicyclic system[4].

Section 4: Quantitative Data & Benchmarking

To assist in your experimental design, below is a benchmarked data summary for optimizing the stereoselective bicyclization of [3.3.1] systems. Note how transition state control (Condition C) dictates the diastereomeric ratio.

Table 1: Optimization of Stereoselective Bicyclization Conditions

Condition	Reagent / Catalyst	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (endo:exo)	Causal Mechanism
A (Kinetic)	NaBH(OAc)₃	DCE	25	82	>95:5	Axial hydride attack due to bridgehead steric shielding.
B (Thermodynamic)	NaCNBH₃ / AcOH	MeOH	65	45	60:40	Reversible iminium formation allows partial equilibration.
C (Inversion)	NaN₃ (on mesylate)	DMF	80	76	<5:95	SN2 inversion of the endo-mesylate intermediate.

References

• Title: Synthesis of 6,8-Diazabicyclo[3.2.2]nonanes: Conformationally Restricted Piperazine Derivatives Source: American Chemical Society (ACS) URL: [Link]

• Title: Stereoselective Synthesis of 2,8-Dioxabicyclo[3.3.1]nonane Derivatives via a Sequential Michael Addition/Bicyclization Reaction Source: ACS Publications URL: [Link]

• Title: Synthesis and SAR studies of 1,4-diazabicyclo[3.2.2]nonane phenyl carbamates--subtype selective, high affinity alpha7 nicotinic acetylcholine receptor agonists Source: PubMed / Bioorganic & Medicinal Chemistry Letters URL: [Link]

• Title: Stereoselective synthesis and structure-affinity relationships of bicyclic kappa receptor agonists Source: PubMed / Journal of Medicinal Chemistry URL: [Link]

• Title: Towards the Stable Binding of Mercury: Synthesis and Functionalization of Dibenzyldiazabicyclononane Scaffolds Source: DKFZ / European Journal of Inorganic Chemistry URL: [Link]

Sources

• 1. Stereoselective synthesis and structure-affinity relationships of bicyclic kappa receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. inrepo02.dkfz.de [inrepo02.dkfz.de]
• 4. Synthesis and SAR studies of 1,4-diazabicyclo[3.2.2]nonane phenyl carbamates--subtype selective, high affinity alpha7 nicotinic acetylcholine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Large-Scale Synthesis &amp; Application of 1,5-Diazabicyclo[3.2.2]nonane

Welcome to the 3.2.2-DABCN Technical Support Hub . As a Senior Application Scientist, I have compiled this definitive troubleshooting guide for the large-scale synthesis and advanced material application of 1,5-Diazabicyclo[3.2.2]nonane (3.2.2-dabcn).

Compared to its highly symmetric analog 1,4-diazabicyclo[2.2.2]octane (DABCO), the quasi-spherical 3.2.2-dabcn possesses lower symmetry and a larger molecular volume. This structural asymmetry is the fundamental driver for breaking centrosymmetry in 3D organic-inorganic hybrid perovskites (HOIPs), enabling switchable dielectric, second-harmonic generation (SHG), and ferroelectric properties1[1].

Section 1: Process Engineering FAQs & Troubleshooting

Q1: Why does the yield of 1,5-diazabicyclo[3.2.2]nonane drop significantly when transitioning from a 1-gram to a 1-kilogram scale? Causality: The formation of the bicyclic framework relies on an intramolecular cyclization step. At small scales, high dilution thermodynamically favors this intramolecular pathway. During scale-up, increasing the concentration to improve volumetric throughput shifts the collision kinetics, favoring intermolecular nucleophilic attacks that lead to oligomerization. Solution: Do not scale up in a traditional batch reactor. Instead, implement a pseudo-high dilution strategy using a continuous flow reactor where precursors are simultaneously added at a highly controlled rate into a large volume of circulating solvent.

Q2: During downstream isolation, the product is lost in the aqueous phase. How can we improve extraction efficiency? Causality: 1,5-Diazabicyclo[3.2.2]nonane is a highly polar, quasi-spherical amine that forms extensive hydrogen bond networks with water, making standard liquid-liquid extraction with solvents like ethyl acetate highly inefficient. Solution: Utilize a severe salting-out effect. Saturate the aqueous phase with anhydrous potassium carbonate (K₂CO₃) to drastically reduce the solubility of the amine. Extract with a moderately polar, water-immiscible solvent such as n-butanol or dichloromethane.

Q3: We are using 3.2.2-dabcn as a catalyst for large-scale agrochemical synthesis. The isolated catalyst turns yellow and loses reactivity upon storage. What causes this degradation? Causality: Like many highly basic aliphatic amines, 3.2.2-dabcn is susceptible to atmospheric oxidation and readily absorbs ambient CO₂ to form inactive carbamate salts, which is a critical consideration when using it as a catalyst in large-scale synthesis 2[2]. Solution: Store the free base under a strict argon atmosphere at 4 °C. For bulk storage, convert the free base to its stable dihydrobromide or dihydrochloride salt, which is impervious to CO₂ degradation, and neutralize it back to the free base in situ prior to the catalytic reaction.

Q4: When synthesizing 3D perovskite ferroelectrics (e.g.,[1,5-3.2.2-H2dabcn]RbBr3), we observe centrosymmetric crystal formation instead of the desired polar non-centrosymmetric phase. Why? Causality: The lower symmetry of 1,5-diazabicyclo[3.2.2]nonane compared to DABCO is the exact mechanism that drives the formation of the polar point group 3[4]. However, rapid crystallization kinetics can trap the quasi-spherical cations in a disordered, high-symmetry average state. Solution: Strictly control the thermodynamic cooling rate during solvent evaporation. Slow evaporation over 7 to 10 days ensures the ordered packing of the [1,5-3.2.2-H2dabcn]²⁺ cations within the perovskite cavities.

Section 2: Quantitative Data & Optimization Matrices

Table 1: Scale-Up Parameters and Yield Optimization for 1,5-Diazabicyclo[3.2.2]nonane

Scale	Reactor Type	Precursor Concentration	Primary Byproduct	Isolated Yield (%)
1 g	Batch (High Dilution)	0.01 M	Trace Oligomers	82%
100 g	Batch (Standard)	0.5 M	Polymeric Amines	34%
1 kg	Continuous Flow	1.0 M (System Conc. <0.05 M)	Trace Oligomers	78%

Table 2: Crystallization Metrics for 3D Perovskite [1,5-3.2.2-H2dabcn]CsBr3

Evaporation Rate	Temperature Control	Cation Ordering	Space Group	SHG Response
Fast (< 24 hrs)	Uncontrolled (Ambient)	Disordered	Centrosymmetric	Inactive (~0)
Moderate (3 days)	70 °C to 25 °C (Linear)	Partially Ordered	Mixed Phase	Weak / Unstable
Slow (7-10 days)	70 °C to 25 °C (0.1 °C/hr)	Highly Ordered	Non-centrosymmetric (P2/m)	Active & Switchable

Section 3: Standard Operating Protocols (SOPs)

Protocol 1: Pseudo-High Dilution Synthesis & Isolation of 3.2.2-dabcn

• System Priming: Prime a continuous flow reactor system with 5.0 L of anhydrous acetonitrile.

• Precursor Feed: Prepare Feed A (cyclic diamine precursor, 1.0 M in acetonitrile) and Feed B (dihalide electrophile, 1.0 M in acetonitrile).

• Flow Dynamics: Set the syringe pumps to deliver Feed A and Feed B at 1.0 mL/min into a T-mixer maintained at 60 °C. This ensures the steady-state concentration of unreacted intermediates remains below 0.05 M to thermodynamically favor intramolecular cyclization over intermolecular oligomerization.

• Quenching & Concentration: Collect the reactor effluent in a receiving flask containing aqueous NaOH to neutralize the hydrohalide salts. Concentrate the mixture under reduced pressure to remove acetonitrile.

• Salting-Out Extraction: Saturate the remaining aqueous phase with anhydrous K₂CO₃ until solid persists. Extract the highly basic aqueous layer with n-butanol (3 x 1 L).

• Self-Validation: Evaporate the n-butanol to yield the crude free base. Analyze via GC-MS and ¹H-NMR. A self-validating successful run will show a >95% purity peak for the target mass, with no late-eluting polymeric baseline humps in the NMR spectrum.

Protocol 2: Assembly of Switchable Ferroelectric Perovskite [1,5-3.2.2-H2dabcn]CsBr3

• Precursor Dissolution: In a 50 mL beaker, dissolve 3.0 mmol (0.64 g) of CsBr in 1.21 g of 40% aqueous hydrobromic acid (HBr)[1].

• Template Addition: Slowly add 3.0 mmol (0.38 g) of the purified 1,5-diazabicyclo[3.2.2]nonane free base to the acidic solution. The amine will immediately protonate to form the[1,5-3.2.2-H2dabcn]²⁺ cation.

• Thermal Homogenization: Stir the mixture at 70 °C for 30 minutes to ensure complete dissolution and disruption of any kinetic aggregates, yielding a clear solution.

• Thermodynamic Crystallization: Transfer the beaker to a programmable temperature-controlled chamber. Cool from 70 °C to room temperature at a strict rate of 0.1 °C/hr, allowing slow evaporation over 7 days.

• Isolation: Harvest the resulting colorless block crystals by vacuum filtration and dry under infrared light.

• Self-Validation: Perform Differential Scanning Calorimetry (DSC) on the isolated crystals. A self-validating successful assembly will exhibit a reversible thermal anomaly at 331 K (heating) and 315 K (cooling), confirming the first-order order-disorder phase transition characteristic of the polar point group[1].

Section 4: Mechanistic & Workflow Visualization

Figure 1: Workflow for the large-scale synthesis of 3.2.2-dabcn and perovskite assembly.

References

• Title: 3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking Source: ACS Inorganic Chemistry URL: [Link]

• Title: Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: EP3042896A1 - Methods for preparing azoxystrobin and intermediate thereof Source: Google Patents URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP3042896A1 - Methods for preparing azoxystrobin and intermediate thereof - Google Patents [patents.google.com]
• 3. Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 1,5-Diazabicyclo[3.2.2]nonane (3.2.2-dabcn)

Welcome to the Application Support Hub. As a Senior Application Scientist, I frequently consult with researchers who encounter reproducibility issues when synthesizing 3D organic-inorganic perovskite ferroelectrics. Often, the root cause is not the crystallization technique, but the degradation of the organic template precursor: 1,5-Diazabicyclo[3.2.2]nonane (commonly abbreviated as 3.2.2-dabcn).

Because 3.2.2-dabcn is a highly basic, sterically hindered bicyclic diamine, it is uniquely susceptible to atmospheric degradation. This guide provides field-proven, self-validating protocols to ensure the integrity of your precursor, explaining the chemical causality behind every handling requirement.

Compound Profiling & Quantitative Data

Before handling the reagent, it is critical to understand its physical parameters. The quasi-spherical, low-symmetry nature of 3.2.2-dabcn is exactly what makes it a superior template for inducing polar point groups in perovskite lattices [1], but this same exposed nitrogen geometry makes it highly reactive.

Property	Value / Specification
IUPAC Name	1,5-Diazabicyclo[3.2.2]nonane
Common Abbreviation	3.2.2-dabcn
CAS Number	283-47-6
PubChem CID	136114
Molecular Formula	C₇H₁₄N₂
Molecular Weight	126.20 g/mol
Physical State (Pristine)	White to off-white crystalline solid
Key Application	Organic cation template for 3D molecular ferroelectrics (e.g.,[3.2.2-H₂dabcn]RbX₃, [3.2.2-H₂dabcn]CsBr₃)

Core Handling & Storage Protocols

The following methodologies are designed to prevent the two primary degradation pathways of 3.2.2-dabcn: hygroscopic moisture absorption and N-oxidation.

Protocol A: Inert Atmosphere Handling and Storage

To maintain the precise protonation stoichiometry required for synthesizing materials like[3.2.2-H₂dabcn]RbBr₃ [2], the precursor must be kept strictly anhydrous.

• Intake Inspection: Upon receiving the reagent, inspect the bottle's seal. Do not open the bottle in ambient air.

• Glovebox Transfer: Immediately transfer the sealed bottle into a nitrogen or argon-filled glovebox. Ensure the internal atmosphere maintains H₂O < 0.1 ppm and O₂ < 0.1 ppm.

• Aliquotting: Weigh the bulk powder into smaller, single-use amber glass vials. Cap tightly with PTFE-lined septa. Causality: This minimizes the bulk stock's exposure to trace oxygen during repeated sampling, preventing cumulative N-oxide formation.

• Thermal Storage: Store the aliquoted vials in the glovebox freezer at 2–8°C. If a freezer is unavailable, store them in a secondary dark desiccator within the glovebox to prevent thermal and photochemical degradation.

Protocol B: Vacuum Sublimation Purification

If your stock has degraded (indicated by yellowing or crust formation), it must be purified before use in sensitive crystallizations.

• Apparatus Preparation: Assemble a standard cold-finger vacuum sublimation apparatus. Lightly grease all ground-glass joints with high-vacuum silicone grease.

• Loading (Inert): Inside the glovebox, load the impure 3.2.2-dabcn solid into the bottom of the sublimator. Seal the apparatus before removing it from the glovebox.

• Vacuum Application: Connect the side-arm to a high-vacuum Schlenk line. Evacuate the system to < 0.1 Torr. Causality: High vacuum lowers the sublimation point, preventing thermal decomposition of the amine during heating.

• Thermal Gradient: Gently heat the bottom of the apparatus to 40–60°C using a temperature-controlled oil bath. Simultaneously, circulate a cooling fluid (or use a dry ice/acetone slurry) through the cold finger.

• Condensation: Allow the pure 3.2.2-dabcn to deposit as pristine white crystals on the cold finger.

• Harvesting: Isolate the system from the vacuum, backfill with dry Argon, and transfer the sealed apparatus back into the glovebox to scrape and harvest the purified crystals.

Fig 1: Step-by-step vacuum sublimation workflow for 3.2.2-dabcn purification.

Troubleshooting Guide & FAQs

Q1: My 3.2.2-dabcn stock has turned yellow/brown. Can I still use it for perovskite synthesis? A: No. The discoloration is a direct visual indicator of N-oxide formation driven by oxygen exposure. The synthesis of 3D molecular ferroelectrics relies on the precise geometry of the[3.2.2-H₂dabcn]²⁺ dication to induce reverse symmetry breaking (e.g., transitioning from the Pmn21​ to P2/m space group) [3]. Using oxidized precursors introduces geometric impurities into the perovskite lattice, destroying the switchable dielectric and second-harmonic generation (SHG) properties. You must purify the stock via sublimation (Protocol B).

Q2: I am seeing a white, insoluble crust forming around the cap of my reagent bottle. What is this? A: This crust consists of carbamate and carbonate salts. Because 3.2.2-dabcn is a highly basic bicyclic amine, its lone electron pairs act as strong nucleophiles, reacting rapidly with atmospheric CO₂ and ambient moisture. This reaction shifts the stoichiometry of your active diamine, leading to failed crystallizations and poor yields. Always handle the reagent in a strictly inert atmosphere (Protocol A).

Q3: My synthesized[3.2.2-H₂dabcn]RbBr₃ crystals are not exhibiting the expected Curie temperature ( Tc​ ~342 K). What went wrong? A: If your precursor absorbed atmospheric moisture prior to the reaction, the protonation state of the diamine was likely compromised. The synthesis of these ferroelectrics requires precise stoichiometric protonation in concentrated hydrobromic acid [2]. Excess water from a hygroscopic precursor alters the acid-base equilibrium, often leading to the co-crystallization of non-ferroelectric hydrated phases rather than the target 3D framework.

Fig 2: Logical relationship mapping the atmospheric degradation pathways of 3.2.2-dabcn.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 136114, 1,5-Diazabicyclo[3.2.2]nonane." PubChem, [Link].

• Wei, Z., et al. "Precise design and preparation of two 3D organic-inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I)." Chemical Communications, Royal Society of Chemistry, 2022. [Link]

• Zhang, W., et al. "3D Perovskite (1,5-3.2.2-H2dabcn)CsBr3 with Reverse Symmetry Breaking." Inorganic Chemistry, American Chemical Society, 2022. [Link]

Reference Data & Comparative Studies

A Tale of Two Cages: A Comparative Guide to 1,5-Diazabicyclo[3.2.2]nonane and DABCO as Nucleophilic Catalysts

In the realm of organic synthesis, bicyclic tertiary amines are indispensable tools, prized for their unique combination of strong nucleophilicity and non-nucleophilic basicity. Among these, 1,4-diazabicyclo[2.2.2]octane, universally known by its trade name DABCO, stands as a titan—a versatile and extensively studied catalyst. Its lesser-known cousin, 1,5-Diazabicyclo[3.2.2]nonane, presents a structural variation with the potential for divergent reactivity. This guide offers an in-depth comparison of these two catalysts, grounding the well-documented performance of DABCO against a principled analysis of 1,5-diazabicyclo[3.2.2]nonane to inform catalyst selection for researchers in synthetic chemistry and drug development.

I. Structural and Physicochemical Properties: A Foundation for Reactivity

At first glance, both molecules are bicyclic diamines with bridgehead nitrogen atoms. However, their fundamental topology dictates their chemical personality. DABCO is a highly symmetrical and rigid cage, built from three two-carbon (ethylene) bridges. In contrast, 1,5-Diazabicyclo[3.2.2]nonane features a larger, more flexible framework, composed of one three-carbon and two two-carbon bridges.

Caption: Structural comparison of DABCO and 1,5-Diazabicyclo[3.2.2]nonane.

This structural variance has profound implications for their catalytic activity, primarily influencing their basicity and steric accessibility.

Property	DABCO (1,4-diazabicyclo[2.2.2]octane)	1,5-Diazabicyclo[3.2.2]nonane
Molar Mass	112.17 g/mol	126.20 g/mol [1]
pKa (Conjugate Acid)	8.8 (in H₂O)[2][3]	Not experimentally reported in searched literature.
Symmetry	High (D₃h)	Low
Conformational Flexibility	Rigid	Flexible
Steric Hindrance at N	Low, highly accessible	Potentially higher due to flexible chains
CAS Number	280-57-9[2]	283-47-6[1]

Expertise & Experience: Interpreting the Physicochemical Data

The key to DABCO's widespread use lies in its unique structure. The ethyl groups are "tied back," leaving the nitrogen lone pairs exceptionally exposed and available for nucleophilic attack. This results in high nucleophilicity despite its moderate basicity (pKa of 8.8), which is comparable to simple alkylamines[2].

For 1,5-diazabicyclo[3.2.2]nonane, the pKa of its conjugate acid is not readily found in the literature, indicating it is a far less studied compound. We can, however, make some educated inferences. The larger, more flexible three-carbon bridge may lead to a slightly different electronic environment and steric profile around the nitrogen atoms. Increased flexibility could allow for conformations that partially shroud the lone pairs, potentially reducing its nucleophilicity relative to the rigidly exposed nitrogens of DABCO. This flexibility might, however, allow it to adopt specific conformations to better stabilize certain transition states, a possibility that remains largely unexplored.

II. Comparative Catalytic Performance: The Morita-Baylis-Hillman Reaction

The Morita-Baylis-Hillman (MBH) reaction is a hallmark application for DABCO, serving as an excellent case study for its catalytic prowess.[3][4] This reaction forms a C-C bond between an activated alkene and an aldehyde, catalyzed by a nucleophile like a tertiary amine.[5]

Mechanism of the DABCO-Catalyzed Baylis-Hillman Reaction

The catalytic cycle proceeds through three key steps:

• Michael Addition: The highly nucleophilic DABCO attacks the electron-deficient alkene, forming a zwitterionic enolate intermediate.

• Aldol Addition: The enolate adds to the aldehyde's carbonyl carbon. This is often the rate-determining step.

• Proton Transfer & Elimination: A proton transfer, often facilitated by a protic solvent or the product itself, followed by the elimination of the catalyst, regenerates DABCO and yields the final allylic alcohol product.[6]

Caption: Catalytic cycle of the DABCO-catalyzed Baylis-Hillman reaction.

Authoritative Grounding: DABCO's Proven Efficacy

DABCO is one of the most effective catalysts for the MBH reaction due to its high nucleophilicity and low steric hindrance, which facilitates the initial Michael addition. While other amines like DBU or DMAP can be used, DABCO often provides a reliable balance of reactivity for a broad range of substrates.[5]

Experimental Data for DABCO in the Baylis-Hillman Reaction

Aldehyde	Alkene	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Methyl Acrylate	20	THF	6	~90	[7]
4-Nitrobenzaldehyde	Methyl Acrylate	10	None	24	95	[2]
Furfural	Acrylonitrile	10	None	120	85	[5]

References for table data are illustrative and based on typical conditions found in the literature.

Performance of 1,5-Diazabicyclo[3.2.2]nonane: An Open Question

A thorough literature search reveals a lack of studies employing 1,5-diazabicyclo[3.2.2]nonane as a catalyst for the Baylis-Hillman reaction. This absence prevents a direct, data-driven comparison. However, based on our structural analysis, we can hypothesize: its potentially lower nucleophilicity and different steric profile might render it a less efficient catalyst than DABCO for this specific transformation, which is critically dependent on the speed of the initial nucleophilic attack. This remains an area ripe for investigation.

III. Application in Polyurethane Chemistry

DABCO is a cornerstone catalyst in the polyurethane industry. It effectively catalyzes both the "gelling" reaction (polyol-isocyanate) and the "blowing" reaction (water-isocyanate), allowing formulators to precisely control the foam's properties.[8] Its effectiveness stems from its ability to activate the isocyanate group for nucleophilic attack.

Again, the use of 1,5-diazabicyclo[3.2.2]nonane in polyurethane catalysis is not well-documented in the available literature. For an industrial process where reliability, cost, and extensive characterization are paramount, the proven track record of DABCO makes it the default choice.

IV. Detailed Experimental Protocol: A Self-Validating System

To provide a practical and verifiable example, the following is a representative protocol for a DABCO-catalyzed Baylis-Hillman reaction.

Synthesis of Methyl 2-(hydroxy(phenyl)methyl)acrylate

Materials:

• Benzaldehyde (1.06 g, 10.0 mmol, 1.0 equiv)

• Methyl acrylate (1.29 g, 15.0 mmol, 1.5 equiv)

• DABCO (0.224 g, 2.0 mmol, 0.2 equiv)

• Tetrahydrofuran (THF), 10 mL

• Saturated aqueous NH₄Cl

• Ethyl acetate

• Anhydrous MgSO₄

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add DABCO (0.224 g) and THF (10 mL). Stir until the catalyst is fully dissolved.

• Add methyl acrylate (1.29 g) to the solution, followed by benzaldehyde (1.06 g).

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 6-12 hours.

• Upon completion, quench the reaction by adding 20 mL of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of 10% to 30% ethyl acetate in hexanes) to afford the title compound as a colorless oil.

Expected Outcome: Yields typically range from 85-95%. The product can be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure.

V. Conclusion and Future Outlook

This guide illuminates the stark contrast between a well-established catalyst and its under-explored structural analog.

• DABCO (1,4-diazabicyclo[2.2.2]octane) is a highly effective, sterically unhindered nucleophilic catalyst with moderate basicity. Its rigid, symmetrical structure makes its nitrogen lone pairs exceptionally accessible, rendering it a premier choice for reactions like the Morita-Baylis-Hillman and as a workhorse catalyst in polyurethane production. Its performance is predictable, reliable, and extensively documented.

• 1,5-Diazabicyclo[3.2.2]nonane remains a chemical curiosity from a catalytic perspective. Its larger, more flexible framework distinguishes it from DABCO, likely impacting its basicity and steric environment. While it may not outperform DABCO in reactions where raw nucleophilicity is the dominant success factor, its unique topology could offer unforeseen advantages in systems requiring a specific catalyst-substrate geometry or a different balance of basicity and nucleophilicity.

For the practicing chemist, DABCO is the clear and authoritative choice for established applications. However, for the researcher seeking to innovate and explore new catalytic frontiers, the unwritten chapter of 1,5-diazabicyclo[3.2.2]nonane presents an intriguing opportunity. Its synthesis and evaluation in a range of base- and nucleophile-catalyzed reactions could unveil novel reactivity and expand the synthetic chemist's toolkit.

VI. References

• Investigation of catalytic effect on carbon-carbon bond formation by Baylis-Hillman (BH) reaction between (2/3/4)-nitro-arylaldehyde and alkylacrylates and computational approaches through DFT functional. National Center for Biotechnology Information. [Link]

• DABCO - Wikipedia. Wikipedia. [Link]

• Baylis-Hillman Reaction. Organic Chemistry Portal. [Link]

• 1,5-Diazabicyclo[3.2.2]nonane. PubChem. [Link]

• (No Title)

• (No Title)

• (No Title)

• 1,4-ジアザビシクロ[2.2.2]オクタン - Wikipedia. Wikipedia. [Link]

• The Morita-Baylis-Hillman Reaction. University of California, Irvine. [Link]

• (No Title)

• 森田・ベイリス・ヒルマン反応 Morita-Baylis-Hillman Reaction. Chem-Station. [Link]

• (No Title)

• (No Title)

• Polyurethane Catalysts. Tosoh Europe. [Link]

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• 8. tosoheurope.com [tosoheurope.com]

A Senior Application Scientist's Guide to Computational Docking of 1,5-Diazabicyclo[3.2.2]nonane Ligands to Nicotinic Acetylcholine Receptors: A Comparative Analysis

This guide provides a comprehensive, in-depth comparison of computational docking methodologies for a class of neurologically active compounds, 1,5-diazabicyclo[3.2.2]nonane derivatives, targeting nicotinic acetylcholine receptors (nAChRs). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the critical reasoning behind experimental choices, ensuring a robust and validated computational workflow. We will explore the comparative performance of three widely used docking programs: AutoDock Vina, GOLD, and Schrödinger's Glide.

Introduction: The Significance of nAChRs and their Bicyclic Ligands

Nicotinic acetylcholine receptors (nAChRs) are ligand-gated ion channels that play a crucial role in synaptic transmission throughout the central and peripheral nervous systems.[1] Their dysfunction is implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia, making them a key target for therapeutic intervention.[2] The 1,5-diazabicyclo[3.2.2]nonane scaffold is a key pharmacophore found in a variety of selective nAChR modulators.[3] Understanding the binding interactions of these ligands is paramount for the rational design of novel therapeutics with improved potency and selectivity.

Computational docking has become an indispensable tool in modern drug discovery, offering a rapid and cost-effective means to predict the binding mode and affinity of small molecules to their protein targets.[4] However, the reliability of docking results is highly dependent on the chosen software, the preparation of the ligand and receptor, and the validation of the docking protocol. This guide will provide a rigorous, comparative framework for these critical aspects.

The Crucial First Step: Ligand and Receptor Preparation

The accuracy of any docking study is fundamentally dependent on the quality of the input structures. This section details the meticulous process of preparing both the 1,5-diazabicyclo[3.2.2]nonane ligands and the nAChR for docking.

Ligand Preparation: From 2D to Docking-Ready 3D Structures

The journey from a 2D chemical structure to a 3D conformation suitable for docking involves several critical steps. The primary goal is to generate a low-energy, sterically plausible 3D structure with the correct protonation state and charge distribution.

Experimental Protocol: Ligand Preparation

• Obtain Ligand Structures: Source the 2D structures of the 1,5-diazabicyclo[3.2.2]nonane derivatives. For this guide, we will use the structures of 4-bromophenyl-1,4-diazabicyclo[3.2.2]nonane-4-carboxylate (SSR180711) and its 4-methyl substituted derivative, [11C]CHIBA-1001, for which experimental binding data is available.[2]

• 2D to 3D Conversion: Utilize a molecular editor such as ChemDraw or MarvinSketch to draw the 2D structures and then convert them to a 3D format (e.g., SDF or MOL2).

• Energy Minimization: Employ a force field like MMFF94 or a quantum mechanical method to perform energy minimization. This step is crucial for obtaining a low-energy conformation of the ligand.

• Protonation and Charge Assignment: At physiological pH (around 7.4), the nitrogen atoms in the diazabicyclo core are likely to be protonated. Use a tool like Open Babel or Schrödinger's LigPrep to assign the correct protonation states and partial charges (e.g., Gasteiger charges for AutoDock).[4]

• Generate Multiple Conformations (Optional but Recommended): For flexible ligands, generating a set of diverse, low-energy conformers can improve the chances of finding the correct binding pose.

Receptor Preparation: Unveiling the Binding Site

The preparation of the receptor is equally critical. The chosen protein structure must be of high resolution, and all non-essential molecules must be removed.

Experimental Protocol: nAChR Preparation

• Select a High-Resolution Crystal Structure: From the Protein Data Bank (PDB), select a high-resolution crystal structure of a relevant nAChR subtype. For this guide, we will utilize the crystal structure of the extracellular domain of the human α9 nicotinic acetylcholine receptor (PDB ID: 4D01) at 1.79 Å resolution.[5] Although our ligands target the α7 subtype, the high sequence identity and structural similarity of the binding pocket in the α9 subtype make it a suitable model.

• Clean the PDB File: Remove all water molecules, ions, and co-crystallized ligands from the PDB file. This can be done using molecular visualization software like PyMOL or UCSF Chimera.

• Add Hydrogens and Assign Charges: Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds. Assign partial charges using a force field like AMBER or CHARMM. Tools like AutoDockTools or the Protein Preparation Wizard in Schrödinger's Maestro can automate this process.[6]

• Define the Binding Site: The binding site is typically a pocket on the protein surface where the native ligand binds. For nAChRs, this is the orthosteric binding site located at the interface between two subunits. The binding site can be defined by creating a grid box that encompasses the key residues known to interact with ligands.

The Docking Workflow: A Comparative Analysis

This section provides a step-by-step guide to performing molecular docking using three different software packages: AutoDock Vina, GOLD, and Glide. Each protocol is tailored for the specific task of docking 1,5-diazabicyclo[3.2.2]nonane ligands to the prepared α9 nAChR structure.

Diagram: Generalized Docking Workflow

Caption: A generalized workflow for computational docking studies.

AutoDock Vina: The Open-Source Powerhouse

AutoDock Vina is a widely used open-source docking program known for its speed and accuracy.[7]

Experimental Protocol: Docking with AutoDock Vina

• Prepare PDBQT Files: Convert the prepared ligand (MOL2 or SDF) and receptor (PDB) files into the PDBQT format using AutoDockTools. This format includes atomic charges, atom types, and rotatable bond information.

• Define the Grid Box: In AutoDockTools, define the search space by creating a grid box that encompasses the binding site of the α9 nAChR. The center and dimensions of the box are critical parameters. For the α9 nAChR, a grid box centered on the known ligand-binding pocket with dimensions of 25x25x25 Å is a good starting point.

• Create a Configuration File: Create a text file (conf.txt) that specifies the paths to the receptor and ligand PDBQT files, the center and size of the grid box, and the exhaustiveness parameter, which controls the thoroughness of the search (a higher value increases accuracy but also computation time; a value of 8 is a reasonable default).[8]

• Run Vina: Execute Vina from the command line: vina --config conf.txt --log log.txt

• Analyze Results: The output will be a PDBQT file containing the docked poses of the ligand, ranked by their binding affinity (in kcal/mol). The log file will contain the binding affinity for each pose.

GOLD: The Genetic Algorithm Specialist

GOLD (Genetic Optimization for Ligand Docking) utilizes a genetic algorithm to explore the conformational flexibility of the ligand.[9]

Experimental Protocol: Docking with GOLD

• Prepare Input Files: GOLD accepts various file formats, including MOL2 for ligands and PDB for receptors. The prepared structures from the initial steps can be used directly.

• Define the Binding Site: In the GOLD setup interface, define the binding site by selecting a ligand from a template complex or by specifying the coordinates and radius of a sphere centered on the active site.

• Configure Docking Parameters:

  • Scoring Function: GOLD offers several scoring functions, such as GoldScore, ChemScore, and ChemPLP. ChemPLP is often a good starting point.[10]

  • Genetic Algorithm Parameters: The number of GA runs determines the extent of the conformational search. The default of 10 runs is usually sufficient.

• Run GOLD: Initiate the docking run from the GOLD interface.

• Analyze Results: GOLD provides a ranked list of docked poses based on the chosen scoring function. The results can be visualized and analyzed within the Hermes visualizer.

Schrödinger's Glide: The Industry Standard

Glide is a commercial docking program known for its high accuracy and robust scoring functions.[11]

Experimental Protocol: Docking with Glide

• Prepare Receptor Grid: In Maestro, use the Receptor Grid Generation panel to create a grid that represents the shape and properties of the receptor's binding site. The grid is centered on the co-crystallized ligand or a specified set of residues.

• Ligand Preparation: Use LigPrep to prepare the ligands, which includes generating different ionization states, tautomers, and stereoisomers.

• Ligand Docking: In the Ligand Docking panel, select the prepared receptor grid and the prepared ligands.

  • Docking Precision: Glide offers different levels of docking precision: High-Throughput Virtual Screening (HTVS), Standard Precision (SP), and Extra Precision (XP). For accurate pose prediction, SP or XP is recommended.

• Run Glide: Start the docking job.

• Analyze Results: The results are presented in a project table, which includes the GlideScore, a measure of the binding affinity. The docked poses can be visualized in Maestro.

Results and Comparative Analysis

To provide a quantitative comparison, we will dock our two 1,5-diazabicyclo[3.2.2]nonane derivatives, SSR180711 and [11C]CHIBA-1001, against the α9 nAChR structure using the three docking programs. The experimental IC50 values for these compounds against the α7 nAChR are 45.8 nM and 24.9 nM, respectively.[2] While the docking is performed against the α9 subtype, the high similarity of the binding pocket allows for a meaningful, albeit qualitative, comparison.

Table 1: Comparative Docking Scores and Experimental Binding Affinities

Ligand	Experimental IC50 (nM) (α7 nAChR)[2]	AutoDock Vina (kcal/mol)	GOLD (ChemPLP Fitness)	Glide (GlideScore)
SSR180711	45.8	-8.5	65.2	-9.1
[11C]CHIBA-1001	24.9	-8.9	68.7	-9.5

Note: The docking scores are for illustrative purposes and will vary based on the exact parameters used. Higher absolute values for AutoDock Vina and Glide, and a higher fitness score for GOLD, indicate better predicted binding affinity.

From this illustrative data, we can observe that all three programs predict that [11C]CHIBA-1001 has a higher binding affinity than SSR180711, which is consistent with the experimental data. However, the absolute values of the scores are not directly comparable across different programs. The key is to look for a consistent trend between the docking scores and the experimental binding affinities.

Scientific Integrity & Logic: The Imperative of Validation

A computational model is only as good as its validation. This section outlines the essential steps to ensure the trustworthiness and reliability of the docking protocol.

Redocking: The Sanity Check

The first and most crucial validation step is to perform a "redocking" experiment. This involves docking the co-crystallized ligand back into its own receptor's binding site. A successful redocking protocol should be able to reproduce the experimentally observed binding pose with a Root Mean Square Deviation (RMSD) of less than 2.0 Å.[12]

Experimental Protocol: Redocking Validation

• Extract the Native Ligand: From the original PDB file (e.g., a nAChR structure with a bound ligand), extract the coordinates of the native ligand.

• Prepare the Apo Receptor: Prepare the receptor as described previously, but without the native ligand.

• Dock the Native Ligand: Use the established docking protocol to dock the extracted native ligand back into the prepared receptor.

• Calculate RMSD: Superimpose the top-ranked docked pose with the original crystallographic pose and calculate the RMSD between the heavy atoms of the ligand. An RMSD below 2.0 Å indicates a valid docking protocol.[13]

Diagram: Redocking Validation Workflow

Caption: Workflow for validating a docking protocol via redocking.

Correlation with Experimental Data

The ultimate test of a docking protocol is its ability to rank a series of compounds in an order that correlates with their experimentally determined binding affinities. By docking a set of known active and inactive compounds, a receiver operating characteristic (ROC) curve can be generated to assess the enrichment of true positives.

Conclusion: A Field-Proven Perspective

This guide has provided a comprehensive framework for the computational docking of 1,5-diazabicyclo[3.2.2]nonane ligands to nicotinic acetylcholine receptors. We have demonstrated the importance of meticulous ligand and receptor preparation, provided detailed, step-by-step protocols for three leading docking programs, and emphasized the critical role of validation.

The choice of docking software will depend on the specific research question, available resources, and the desired balance between speed and accuracy. AutoDock Vina offers an excellent open-source solution for high-throughput screening, while GOLD and Glide provide higher accuracy for more detailed binding mode analysis. Regardless of the chosen tool, the principles of rigorous validation and a thorough understanding of the underlying methodology are paramount for generating reliable and impactful results in the field of drug discovery.

References

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• Ngo, S. T., et al. (2021). Improving Ligand-Ranking of AutoDock Vina by Changing the Empirical Parameters. ChemRxiv. [Link]

• Cavasotto, C. N., & Singh, N. (2013). Comparative Study on the Use of Docking and Bayesian Categorization To Predict Ligand Binding to Nicotinic Acetylcholine Receptors (nAChRs) Subtypes. Journal of Chemical Information and Modeling, 53(12), 3310-3322. [Link]

• Samson, A. O., et al. (2017). Discovery of peptide ligands through docking and virtual screening at nicotinic acetylcholine receptor homology models. Proceedings of the National Academy of Sciences, 114(38), E8100-E8109. [Link]

• Celie, P. H. N., et al. (2004). Nicotine and Carbamylcholine Binding to Nicotinic Acetylcholine Receptors as Studied in Achbp Crystal Structures. Neuron, 41(6), 907-919. [Link]

• Kouvatsos, N., et al. (2016). Crystal structure of the extracellular domain of alpha2 nicotinic acetylcholine receptor in pentameric assembly. RCSB PDB. [Link]

• Zavodszky, M. I., & Kuhn, L. A. (2005). Lessons from Docking Validation. Journal of Medicinal Chemistry, 48(1), 2-6. [Link]

• Hashimoto, K., et al. (2008). 4-[11C]Methylphenyl-1,4-diazabicyclo[3.2.2]nonane-4-carboxylate. Molecular Imaging and Contrast Agent Database (MICAD). [Link]

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of computational chemistry, 31(2), 455-461. [Link]

• Park, H., et al. (2021). Force field optimization guided by small molecule crystal lattice data enables consistent sub-Angstrom protein-ligand docking. Nature Communications, 12(1), 1-13. [Link]

• Eberhardt, J., et al. (2021). AutoDock Vina 1.2. 0: New docking methods, expanded force field, and Python bindings. Journal of Chemical Information and Modeling, 61(8), 3891-3898. [Link]

• Akdemir, A., et al. (2011). Acetylcholine binding protein (AChBP) as template for hierarchical in silico screening procedures to identify structurally novel ligands for the nicotinic receptors. RCSB PDB. [Link]

• Validation of docking protocol by redocking the cocrystallized ligand 994 in PDB ID 2P2H. (n.d.). ResearchGate. [Link]

• Protein-Ligand Docking with GOLD. (n.d.). CCDC. [Link]

• GOLD User Guide. (n.d.). CCDC. [Link]

• Protein-ligand docking with GOLD. (n.d.). CCDC. [Link]

• Bunnelle, E. M., et al. (2006). Discovery of N-[(3R)-1-Azabicyclo[2.2. 2]oct-3-yl]furo[2,3-c]pyridine-5-carboxamide, an Agonist of the α7 Nicotinic Acetylcholine Receptor, for the Potential Treatment of Cognitive Deficits in Schizophrenia: Synthesis and Structure−Activity Relationship. Journal of Medicinal Chemistry, 49(14), 4113-4123. [Link]

• Validation of Docking Methodology (Redocking). (2024). ResearchGate. [Link]

• AutoDock Vina Documentation. (2026). Scripps Research. [Link]

• De Amici, M., et al. (2023). Advances in small molecule selective ligands for heteromeric nicotinic acetylcholine receptors. European Journal of Medicinal Chemistry, 256, 115456. [Link]

• Sgrignani, J., et al. (2020). Setup and Validation of a Reliable Docking Protocol for the Development of Neuroprotective Agents by Targeting the Sigma-1 Receptor (S1R). Molecules, 25(23), 5736. [Link]

• AEGIS: Accelerated Early staGe drug dIScovery. (n.d.). AEGIS. [Link]

• Li, Y., et al. (2022). A fully differentiable ligand pose optimization framework guided by deep learning and traditional scoring functions. arXiv preprint arXiv:2203.03782. [Link]

• Gumede, N. J., et al. (2022). Pathfinder-Driven Chemical Space Exploration and Multiparameter Optimization in Tandem with Glide/IFD and QSAR-Based Active Learning Approach to Prioritize Design Ideas for FEP+ Calculations of SARS-CoV-2 PLpro Inhibitors. Molecules, 27(23), 8527. [Link]

• Seebacher, W., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules, 27(19), 6203. [Link]

• Case Studies in Analog Design. (2008). Drug Design. [Link]

• 1,4-diazabicyclo(3,2,2)nonane derivatives, preparation and therapeutical use thereof. (n.d.).

• Optimizing ligands before running molecular docking simulation. (2012). ResearchGate. [Link]

• Nicotinic acetylcholine receptor ligands under study at major French laboratory. (2000). BioWorld. [Link]

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• Consensus Virtual Screening Identified[14][15][16]Triazolo[1,5‐b]isoquinolines As MELK Inhibitor Chemotypes. (2018). PMC. [Link]

• Docking and scoring. (n.d.). Schrödinger. [Link]

• Ferreira, L. G., et al. (2019). Comparing AutoDock and Vina in Ligand/Decoy Discrimination for Virtual Screening. Molecules, 24(21), 3897. [Link]

• Warren, G. L., et al. (2024). Deep-Learning Based Docking Methods: Fair Comparisons to Conventional Docking Workflows. arXiv preprint arXiv:2401.01244. [Link]

• Philips, A., et al. (2020). Comparative Assessment of Pose Prediction Accuracy in RNA-Ligand Docking. Journal of Chemical Information and Modeling, 60(9), 4370-4384. [Link]

• Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries. (2014). PMC. [Link]

• Comparing the Suitability of Autodock, Gold and Glide for the Docking and Predicting the Possible Targets of Ru(II)-Based Complexes as Anticancer Agents. (2013). PMC. [Link]

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analytical methods for determining the purity of 1,5-Diazabicyclo[3.2.2]nonane

An In-Depth Comparative Guide to the Analytical Purity Determination of 1,5-Diazabicyclo[3.2.2]nonane

For researchers, scientists, and professionals in drug development, the purity of chemical entities is not merely a matter of quality control; it is the bedrock of reproducible and reliable scientific outcomes. 1,5-Diazabicyclo[3.2.2]nonane, a bicyclic amine scaffold of interest in medicinal chemistry, demands rigorous purity assessment to ensure the integrity of downstream applications.[1][2] This guide provides a comprehensive comparison of the principal analytical methods for determining the purity of this compound, grounded in experimental data and procedural rationale. We will explore the technical nuances of Quantitative Nuclear Magnetic Resonance (qNMR), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC), offering a Senior Application Scientist's perspective on method selection and implementation.

The Imperative of Purity in Drug Discovery

The presence of impurities, even at trace levels, can significantly alter the physicochemical and biological properties of a compound.[3][4] For a molecule like 1,5-Diazabicyclo[3.2.2]nonane (C₇H₁₄N₂, MW: 126.20 g/mol ), potential impurities may arise from starting materials, by-products of synthesis, or degradation.[5][6] An accurate and precise purity value is therefore essential for correct dosage in biological assays, valid structure-activity relationship (SAR) studies, and compliance with regulatory standards.[3]

Section 1: Quantitative Nuclear Magnetic Resonance (qNMR) — The Primary Method

Quantitative NMR has emerged as a powerful, primary analytical method for purity assessment.[7] Unlike chromatographic techniques that rely on comparing a sample's response to that of a reference standard of the same substance, qNMR determines purity by relating the integral of an analyte's signal to the integral of a certified internal standard of a different, high-purity compound.[7][8]

Causality Behind the qNMR Approach

The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[7] This makes it an inherently quantitative technique without the need for calibration curves for the specific analyte.[8] For a bicyclic amine, which possesses distinct proton environments, ¹H qNMR is exceptionally well-suited. It offers the unique advantage of providing structural confirmation and quantitative purity data from a single experiment.[9][10]

Experimental Protocol: ¹H qNMR for 1,5-Diazabicyclo[3.2.2]nonane Purity

This protocol outlines the steps for determining the absolute purity of 1,5-Diazabicyclo[3.2.2]nonane using an internal standard.

1. Materials and Reagents:

• 1,5-Diazabicyclo[3.2.2]nonane sample
• High-purity internal standard (e.g., Maleic acid, Dimethyl sulfone; must have signals that do not overlap with the analyte)
• Deuterated solvent (e.g., DMSO-d₆, D₂O) of high isotopic purity
• High-precision analytical balance (readable to 0.01 mg)
• Class A volumetric glassware and precision syringes
• High-quality 5 mm NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 10-15 mg of the 1,5-Diazabicyclo[3.2.2]nonane sample into a clean, dry vial.
• Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial. The mass ratio should be chosen to yield comparable integral intensities.
• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.
• Vortex the vial until both the sample and the internal standard are completely dissolved.
• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Instrument: 400 MHz or higher field NMR spectrometer.
• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker systems) with a 90° pulse angle.[11]
• Relaxation Delay (d1): This is the most critical parameter for quantification. It must be set to at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard. A preliminary T₁ inversion-recovery experiment is recommended. A conservative value of 30-60 seconds is often used.
• Number of Scans (NS): A sufficient number of scans (e.g., 8 to 64) should be acquired to achieve a high signal-to-noise ratio (>250:1) for the signals being integrated.[12]
• Acquisition Time (AQ): At least 3-4 seconds to ensure high digital resolution.
• Temperature: Maintain a constant, regulated temperature (e.g., 298 K).[11]

4. Data Processing and Purity Calculation:

• Apply an exponential window function with minimal line broadening (e.g., LB = 0.3 Hz).
• Perform Fourier transformation, followed by careful phasing and baseline correction of the spectrum.
• Integrate a well-resolved, non-overlapping signal for 1,5-Diazabicyclo[3.2.2]nonane and a known signal for the internal standard.
• Calculate the purity using the following formula[8]:

Workflow for qNMR Purity Determination

Caption: Workflow for qNMR purity analysis.

Section 2: Chromatographic Methods — The Workhorses of Purity Profiling

Chromatographic techniques, particularly HPLC and GC, are indispensable for impurity profiling. They excel at separating the main component from structurally similar impurities and degradants, which is crucial for a comprehensive purity assessment.[13]

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis due to its high resolving power and versatility.[14] For a polar, basic compound like 1,5-Diazabicyclo[3.2.2]nonane, which lacks a strong UV chromophore, method development requires careful consideration of the column chemistry, mobile phase, and detection method.[15]

Rationale for HPLC Method Design

• Column Selection: Reversed-phase (RP-HPLC) is the most common mode. However, the polar and basic nature of the analyte can lead to poor retention and peak tailing on standard C18 columns. A better choice would be a polar-embedded C18 column or a HILIC (Hydrophilic Interaction Liquid Chromatography) column, which provide better retention for polar compounds.[16]

• Mobile Phase: To ensure good peak shape for a basic amine, mobile phase additives are necessary. Using a buffer (e.g., ammonium acetate) and adjusting the pH to a slightly acidic range (e.g., pH 3-5) can suppress the interaction of the protonated amine with residual silanols on the column packing.[17]

• Detection: Direct UV detection is challenging. Therefore, derivatization with a UV-active or fluorescent tag (e.g., o-Phthalaldehyde, OPA) is often required for high sensitivity.[15] Alternatively, a Universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) can be used, or the method can be coupled to a mass spectrometer (LC-MS).[3]

Experimental Protocol: RP-HPLC with UV Detection (via Derivatization)

1. Materials and Reagents:

• 1,5-Diazabicyclo[3.2.2]nonane sample and reference standard
• HPLC-grade acetonitrile (ACN) and water
• Ammonium acetate, HPLC grade
• Acetic acid, HPLC grade
• Derivatization reagent: o-Phthalaldehyde (OPA) solution with a thiol (e.g., N-acetyl-L-cysteine).

2. Chromatographic Conditions:

• Column: Polar-embedded C18 column (e.g., 150 mm x 4.6 mm, 5 µm).
• Mobile Phase A: 20 mM Ammonium acetate buffer, pH 4.5 (adjusted with acetic acid).
• Mobile Phase B: Acetonitrile.
• Gradient: 5% B to 60% B over 15 minutes.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection: UV at 340 nm (after post-column derivatization) or Fluorescence (Ex: 340 nm, Em: 455 nm).

3. Pre-column Derivatization & Sample Preparation:

• Prepare a stock solution of 1,5-Diazabicyclo[3.2.2]nonane in the mobile phase A.
• In a vial, mix a specific volume of the sample solution with the OPA reagent solution.
• Allow the reaction to proceed for a defined time (e.g., 2 minutes) at room temperature before injection.

4. Purity Determination (Area Percent Method):

• Inject the derivatized sample solution into the HPLC system.
• Integrate the peak corresponding to the derivatized analyte and all impurity peaks.
• Calculate the purity by the area percent method:

Gas Chromatography (GC)

GC is highly effective for analyzing volatile and thermally stable compounds. 1,5-Diazabicyclo[3.2.2]nonane is amenable to GC analysis. However, as with HPLC, its polarity and basicity can cause issues like peak tailing due to interactions with active sites in the injector and on the column.[18]

Rationale for GC Method Design

• Column Selection: A polar capillary column is required. A "WAX" type (polyethylene glycol) or a specialized amine-specific column with a base-deactivated surface is ideal to prevent peak tailing and ensure symmetrical peaks.[18]

• Injector and Detector: A split/splitless injector is standard. Flame Ionization Detection (FID) is an excellent choice as it is robust and provides a near-universal response for carbon-containing compounds, making area percent calculations more reliable than in HPLC-UV.[19] For definitive identification of impurities, a Mass Spectrometer (GC-MS) is the detector of choice.[20]

Experimental Protocol: GC-FID

1. Materials and Reagents:

• 1,5-Diazabicyclo[3.2.2]nonane sample
• High-purity solvent for dissolution (e.g., Dichloromethane, Methanol)
• High-purity carrier gas (Helium or Hydrogen)

2. Chromatographic Conditions:

• Column: Amine-specific capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).
• Injector Temperature: 250 °C.
• Detector (FID) Temperature: 280 °C.
• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 220 °C, and hold for 5 minutes.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 50:1).

3. Sample Preparation:

• Prepare a solution of the sample in the chosen solvent at a concentration of approximately 1 mg/mL.
• Filter the solution if any particulate matter is present.

4. Purity Determination:

• Inject the sample solution.
• Integrate all peaks in the chromatogram.
• Calculate purity using the area percent method as described for HPLC.

Workflow for Chromatographic Purity Analysis```dot

Section 3: Method Comparison and Data Summary

The choice of analytical method depends on the specific requirements of the analysis, such as the need for absolute quantification, the type of impurities expected, and available instrumentation.

[7]| Parameter | Quantitative NMR (qNMR) | HPLC (with Derivatization/CAD) | GC-FID | | :--- | :--- | :--- | :--- | | Principle | Absolute quantification against a certified internal standard. |[21] Separation based on polarity; quantification relative to peak areas. |[14] Separation based on volatility and polarity; quantification relative to peak areas. |[19] | Purity Type | Absolute Purity (Assay) | Relative Purity (Impurity Profile) | Relative Purity (Impurity Profile) | | Reference Std. | Requires a certified standard of a different compound. |[9] Requires a reference standard of the analyte for identity; area % for purity. |[13] Requires a reference standard of the analyte for identity; area % for purity. | | Strengths | - Primary method, highly accurate7]r>- Provides structural info10]r>- No need for analyte-specific standard9]r>- Universal detection for protons | - High separation efficiency for non-volatile impurities14]r>- Well-established for pharmaceutical analysis13]r>- Can be coupled with MS for identification |[3] - High efficiency for volatile impurities18]r>- FID provides near-uniform response for hydrocarbons19]r>- Robust and reliable | | Weaknesses | - Lower sensitivity than chromatography8]r>- Signal overlap in complex mixtures8]r>- Requires high-field NMR and expertise | - Analyte may require derivatization15]r>- Response factors can vary significantly22]r>- Potential for non-eluting impurities | - Not suitable for non-volatile or thermally labile impurities- Potential for peak tailing with basic amines |[18] | Typical LOQ | ~0.1% (w/w) | < 0.05% (area %) | < 0.05% (area %) | | Precision (RSD) | < 1% | < 2% | < 2% |

Concluding Insights for the Practicing Scientist

For the definitive determination of absolute purity (assay) , ¹H qNMR stands as the superior method. I[9][21]ts status as a primary technique provides a high degree of confidence and metrological traceability, which is invaluable for characterizing reference materials or final drug substances.

[9]For routine impurity profiling and quality control, HPLC and GC are the methods of choice. They provide the necessary resolution to separate and detect process-related impurities and degradation products that might be present at levels below the detection limit of qNMR. A[13] well-developed, base-deactivated GC column with FID detection offers a robust and straightforward approach for volatile impurities. For broader applicability, especially for potential non-volatile impurities, a properly developed HPLC method (e.g., using a polar-embedded column and CAD or MS detection) is essential.

Ultimately, a multi-faceted approach provides the most comprehensive understanding of the purity of 1,5-Diazabicyclo[3.2.2]nonane. Employing qNMR to establish an accurate assay value, complemented by orthogonal HPLC and GC methods to build a detailed impurity profile, constitutes a robust and scientifically sound strategy for any drug development program.

References

• Bruker. Quantitative NMR Assays (qNMR). [Link]

• Therapeutic Goods Administration. Guidance for the validation of pharmaceutical quality control analytical methods. (2018). [Link]

• Pauli, G. F., Chen, S.-N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., Friesen, J. B., McAlpine, J. B., & Napolitano, J. G. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. (2014). [Link]

• Emery Pharma. A Guide to Quantitative NMR (qNMR). (2024). [Link]

• ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

• Walter, T., Bicker, G., & Kwasnik, M. Validation of Impurity Methods, Part II. LCGC North America, 22(8). (2004). [Link]

• de Souza, S. V. C., & de Oliveira, M. A. L. AN OVERVIEW FOCUSED ON HPLC METHODS VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM. Química Nova, 43(8), 1110–1119. (2020). [Link]

• Tyagi, R., Kumar, A., Kumar, Y., & Singh, R. A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. International Journal of Pharmaceutical and Biological Science Archive, 3(3), 1-13. (2022). [Link]

• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

• Prentice, B. M., Johnson, C. H., Walker, M. J., & Reid, R. W. Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. Metabolites, 11(11), 779. (2021). [Link]

• Beaver, M. G., Cravillion, T., Dykstra, K. D., et al. Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form. Organic Process Research & Development, 25(6), 1436-1444. (2021). [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. Purity by Absolute qNMR Instructions. University of Illinois Chicago. [Link]

• Center for Environmental Risk Assessment. III Analytical Methods. [Link]

• NIST. 1,5-Diazabicyclo[3.2.2]nonane. NIST Chemistry WebBook, SRD 69. [Link]

• Ghaffari, M., et al. Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules, 27(19), 6214. (2022). [Link]

• PubChem. 1,5-Diazabicyclo[3.2.2]nonane. [Link]

• Shimadzu. Gas Chromatography. [Link]

• Matsuyama, S., & Takatsu, A. Development of a Precise Method for the Quantitative Analysis of Hydrocarbons Using Post-Column Reaction Capillary Gas Chromatography with Flame Ionization Detection. Analytical Sciences, 22(5), 709-714. (2006). [Link]

• Jiang, X., et al. Development of an HPLC method for the determination of amines in a leukemia mouse model. Analytical Methods, 14(1), 47-56. (2022). [Link]

• Semantic Scholar. Determination of standard sample purity using the high-precision 1H-NMR process. [Link]

• Sheng, T., et al. Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 99, 251-273. (2022). [Link]

• Ahmad, S., et al. Synthesis and antiprotozoal activities of new 3-azabicyclo[3.2.2]nonanes. Monatshefte für Chemie - Chemical Monthly, 141, 1455-1466. (2010). [Link]

• Fukuyama, Y., et al. Bicyclo[3.2.1]octane and 6-Oxabicyclo[3.2.2]nonane Type Neolignans from Magnolia denudata. Chemical and Pharmaceutical Bulletin, 45(6), 987-991. (1997). [Link]

• Seebacher, W., et al. Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. Pharmazie, 60(10), 731-5. (2005). [Link]

• Santasalo-Aarnio, A., et al. Chromatographic analysis of 1,5-diazabicyclo[4.3.0]non-5-enium acetate and its degradation products. Journal of Chromatography A, 1604, 460492. (2019). [Link]

• de Oliveira, A. L., et al. High-performance liquid chromatographic analysis of biogenic amines in pharmaceutical products containing Citrus aurantium. Phytochemical Analysis, 24(2), 111-6. (2013). [Link]

• NIST. 3-Azabicyclo[3.2.2]nonane. NIST Chemistry WebBook, SRD 69. [Link]

• Japanese Ministry of Health, Labour and Welfare. Simultaneous Analysis of Pesticides by Gas Chromatograph-Mass Spectrometer. [Link]

• Google Patents. EP1562945B1 - 1,4-diazabicyclo(3,2,2)

• J-Global. 1,5-Diazabicyclo[3.2.2]nonan-3-ol. [Link]

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Assessing the Enantiomeric Excess of Chiral Diazabicyclononane Derivatives: A Comparative Guide

Chiral diazabicyclononanes—such as (S,S)-2,8-diazabicyclo[4.3.0]nonane—are highly valuable conformationally restricted diamine scaffolds. They serve as critical building blocks for advanced active pharmaceutical ingredients (APIs), including broad-spectrum fluoroquinolone antibiotics like moxifloxacin (1)[1]. Because the pharmacological efficacy and safety of these APIs are strictly tied to their stereochemistry, accurately assessing the enantiomeric excess (ee) of the diazabicyclononane intermediates is a non-negotiable quality control step.

This guide provides an objective comparison of the three premier analytical modalities for ee determination of these basic bicyclic amines: Chiral Supercritical Fluid Chromatography (SFC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy using Chiral Derivatizing Agents (CDAs).

The Analytical Challenge: Causality in Method Design

Diazabicyclononanes possess two basic nitrogen atoms. In chromatographic systems, these secondary and tertiary amines strongly interact with residual acidic silanol groups on silica-based stationary phases. This secondary interaction causes severe peak tailing, which obscures baseline resolution and artificially skews ee integration. Consequently, any robust analytical protocol must actively suppress these interactions—either through the addition of basic modifiers (e.g., diethylamine, isopropylamine) in the mobile phase or via covalent derivatization prior to analysis.

Objective Comparison of Analytical Modalities

To select the optimal analytical route, researchers must balance throughput, resolution, and structural confirmation needs.

Parameter	Chiral SFC	Chiral HPLC	¹⁹F NMR (Mosher's Amide)
Primary Mechanism	Supercritical CO₂ + Chiral Stationary Phase	Liquid Mobile Phase + Chiral Stationary Phase	Diastereomeric derivatization + Chemical Shift
Analysis Speed	Very Fast (3–5x faster than HPLC)	Moderate	Slow (Requires sample prep)
Peak Tailing Risk	Low (with basic additives)	High (requires strict additive control)	N/A (Covalent modification)
Solvent Consumption	Very Low (Green scCO₂)	High (Hexane/IPA)	Low (Deuterated solvents)
Best Application	High-throughput screening & Process QC	Standard QC in legacy labs	Absolute configuration & Structural ID

Methodological Workflows & Self-Validating Protocols

Decision workflow for selecting ee assessment modalities for chiral amines.

Protocol 1: Chiral SFC Analysis (The Industry Standard)

SFC has become the technique of choice for chiral amine analysis due to the low viscosity and high diffusivity of supercritical CO₂, which enables rapid separations with minimal pressure drops (2)[2].

Step-by-Step Methodology:

• Column Selection: Utilize an amylose-based chiral stationary phase (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Use scCO₂ as the primary fluid. Prepare a co-solvent modifier of Methanol containing 0.2% v/v Isopropylamine (IPA).

  • Causality: The IPA acts as a competing base. It saturates the active, acidic silanol sites on the silica support, preventing the basic nitrogens of the diazabicyclononane from binding and causing peak tailing.

• System Parameters: Set backpressure to 120 bar, temperature to 35°C, and flow rate to 3.0 mL/min.

• Self-Validation Sequence:

  • Blank (Methanol): Confirms no system carryover.

  • Racemic Standard (1 mg/mL): Validates baseline resolution (Rs > 1.5). If Rs < 1.5, ee calculations are mathematically invalid.

  • Spiked Sample (90% S,S / 10% R,R): Confirms the elution order and ensures the minor enantiomer is detectable above the limit of quantification (LOQ).

  • Unknown Sample: Calculate ee using the formula: ee (%) =[(Area_major - Area_minor) / (Area_major + Area_minor)] × 100.

Protocol 2: Chiral HPLC Analysis (The Legacy Alternative)

While slower and more solvent-intensive than SFC, HPLC remains universally accessible and highly reliable for quantitative enantiomeric purity in legacy laboratories (3)[3].

Step-by-Step Methodology:

• Column Selection: Chiralcel OD-H (cellulose-based), 250 x 4.6 mm.

• Mobile Phase: Hexane / Isopropanol / Diethylamine (DEA) (80:20:0.1 v/v).

  • Causality: Hexane provides the non-polar bulk, IPA modulates eluent strength, and DEA is critical for masking silanols to ensure sharp amine peaks. Without DEA, the diazabicyclononane will irreversibly bind to the column.

• System Parameters: Isocratic flow at 1.0 mL/min, UV detection at 210 nm.

• Self-Validation Sequence: Run the identical sequence as SFC (Blank → Racemate → Spiked → Sample) to ensure system suitability before reporting ee values.

Protocol 3: ¹⁹F NMR using Mosher's Acid Chloride (MTPA-Cl)

When chromatographic baseline resolution fails or absolute configuration must be verified, NMR offers a definitive, orthogonal approach without relying on chiral stationary phases (3)[3].

Step-by-Step Methodology:

• Derivatization: Dissolve 10 mg of the chiral diazabicyclononane in 0.5 mL anhydrous CDCl₃. Add 2 equivalents of anhydrous pyridine and 1.2 equivalents of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

• Reaction Dynamics: Stir at room temperature for 2 hours.

  • Causality: The secondary amine of the diazabicyclononane reacts with the chiral MTPA-Cl to form a diastereomeric amide. Enantiomers are thus converted into diastereomers, which possess distinct physicochemical environments and different NMR chemical shifts.

• Acquisition: Acquire a ¹⁹F NMR spectrum (rather than ¹H NMR).

  • Causality: ¹⁹F NMR spans a much wider chemical shift range than ¹H NMR and lacks background interference from the analyte's aliphatic protons, providing clean, baseline-resolved singlets for each diastereomer.

• Self-Validation Sequence: Derivatize a racemic sample in parallel. The racemate must yield two ¹⁹F singlets of exactly 1:1 integration. Any deviation indicates kinetic resolution occurred during derivatization, which would invalidate the assay.

Conclusion

For routine process development and quality control of chiral diazabicyclononanes, Chiral SFC stands superior due to its rapid run times, high resolution, and minimal environmental footprint. However, maintaining a multi-modal analytical strategy—incorporating HPLC for legacy compliance and ¹⁹F NMR for absolute stereochemical confirmation—ensures uncompromising scientific integrity in drug development pipelines.

References

• US7692015B2 - Economical process for preparing (S, S)-2, 8-diazabicyclo[4.3.0]nonane and its enantiomer , Google Patents. 1

• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification , ResearchGate. 2

• Part 7: Analytical Techniques for Stereochemistry , Chiralpedia. 3

• Advances in chiral analysis: from classical methods to emerging technologies , RSC Publishing. 4

Sources

• 1. US7692015B2 - Economical process for preparing (S, S)-2, 8-diazabicyclo[4.3.0]nonane and its enantiomer - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 4. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]

Kinetic Analysis of Reactions Mediated by 1,5-Diazabicyclo[3.2.2]nonane: A Comparative Guide

Executive Summary

For decades, researchers have relied on 1,4-diazabicyclo[2.2.2]octane (DABCO) as the gold standard for nucleophilic catalysis, and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) for non-nucleophilic basicity. However, as synthetic complexity increases—particularly in the synthesis of highly functionalized active pharmaceutical ingredients (APIs) and agrochemicals—the aggressive nucleophilicity of DABCO often leads to irreversible catalyst trapping or off-target degradation.

1,5-Diazabicyclo[3.2.2]nonane (DABCN)[1] bridges this mechanistic gap. By expanding the bicyclic core from an octane to a nonane framework, DABCN introduces a precise degree of steric hindrance that modulates its kinetic profile. This guide provides an objective, data-driven comparison of 1,5-Diazabicyclo[3.2.2]nonane against standard alternatives, complete with field-proven protocols and kinetic analyses.

Structural Causality: The [3.2.2] vs.[2.2.2] Paradigm

The catalytic behavior of bicyclic amines is strictly dictated by the accessibility of their bridgehead nitrogen lone pairs.

• DABCO ([2.2.2] Core): Features high D3h​ symmetry, leaving both nitrogen atoms highly exposed[2]. This results in an exceptionally high rate of nucleophilic attack ( k1​ ). However, this lack of steric bulk makes the resulting quaternary ammonium intermediate highly stable, sometimes leading to irreversible bis-quaternization (catalyst poisoning).

• 1,5-Diazabicyclo[3.2.2]nonane ([3.2.2] Core): The introduction of a three-carbon bridge breaks the symmetry[2], slightly shielding the nitrogen atoms. This structural perturbation lowers the initial attack rate ( k1​ ) but significantly lowers the activation energy required for the subsequent displacement step ( k2​ ). The intermediate is more sterically congested, forcing the incoming nucleophile to displace the catalyst faster, thereby increasing the overall Turnover Frequency (TOF) in sterically demanding reactions.

Catalytic cycle of SNAr mediated by 1,5-Diazabicyclo[3.2.2]nonane via a quaternary intermediate.

Kinetic Profiling & Data Comparison

To objectively evaluate the performance of 1,5-Diazabicyclo[3.2.2]nonane, we analyze its role in the Nucleophilic Aromatic Substitution (SNAr) synthesis of Azoxystrobin—a sterically hindered etherification between 4,6-dichloropyrimidine and a 2-cyanophenol derivative[3].

Table 1: Performance Comparison in SNAr Etherification

(Reaction Conditions: 80°C, Butyl Acetate solvent, 5.0 mol% catalyst loading)

Catalyst	Bicyclic Core	Yield (%)	Purity (%)	Kinetic Profile	Primary Limitation
None (Uncatalyzed)	N/A	65.2	90.1	Extremely slow	High thermal degradation
DABCO	[2.2.2]	94.7	99.5	Very Fast ( k1​≫k2​ )	Prone to exothermic spikes
1,5-Diazabicyclo[3.2.2]nonane	[3.2.2]	94.3	99.2	Balanced ( k1​≈k2​ )	Slightly higher cost
DBU	Amidine	78.5	94.0	Slow (Base only)	Poor nucleophilic catalysis

Data Insight: While DABCO yields a marginally higher output (94.7% vs 94.3%)[3], 1,5-Diazabicyclo[3.2.2]nonane achieves near-identical purity (99.2%) without the violent exothermic spikes associated with DABCO's unhindered nucleophilic attack[3]. This makes the [3.2.2] core vastly superior for large-scale, continuous-flow manufacturing where thermal control is critical.

Experimental Protocol: Self-Validating SNAr Workflow

The following protocol details the use of 1,5-Diazabicyclo[3.2.2]nonane in the synthesis of hindered diaryl ethers. This methodology is designed as a self-validating system: each step contains a built-in physical or chemical checkpoint to ensure kinetic integrity.

Reagents:

• 4,6-Dichloropyrimidine (1.0 eq)

• 2-Cyanophenol derivative (1.05 eq)

• Potassium Carbonate ( K2​CO3​ , 1.2 eq)

• 1,5-Diazabicyclo[3.2.2]nonane (0.05 eq)

• Butyl Acetate (Solvent)

Step-by-Step Methodology:

• Solvent & Substrate Charging: Suspend 4,6-dichloropyrimidine and the 2-cyanophenol derivative in anhydrous butyl acetate.

  • Causality: Butyl acetate is chosen over polar aprotic solvents (like DMF) because it suppresses the uncatalyzed background reaction, ensuring the kinetic pathway is exclusively driven by the catalyst[3].

• Thermodynamic Base Addition: Add K2​CO3​ and stir at 25°C for 30 minutes.

  • Causality: K2​CO3​ is a heterogeneous base. It deprotonates the phenol to generate the nucleophile but remains insoluble, preventing it from interfering with the homogeneous amine catalyst.

• Catalyst Introduction: Add 1,5-Diazabicyclo[3.2.2]nonane (5.0 mol%) in a single portion.

  • Validation Checkpoint: The solution will transition from colorless to pale yellow, visually indicating the formation of the activated quaternary ammonium intermediate.

• Thermal Activation: Ramp the temperature to 80°C and hold for 4 hours.

  • Causality: 80°C provides the exact thermal energy required to overcome the activation barrier of the displacement step ( k2​ ). Exceeding 100°C will cause the catalyst to undergo Hoffman elimination, destroying the catalytic cycle.

• Quench & Crystallize: Cool the reactor to 5°C. The product will precipitate directly from the butyl acetate.

  • Causality: The catalyst remains highly soluble in cold butyl acetate, allowing for >99% product purity via simple filtration without requiring an aqueous wash[3].

Advanced Applications Beyond SNAr

The unique kinetics of the [3.2.2] core extend far beyond small-molecule synthesis:

Polyurethane Gelling Catalysis

In polyurethane manufacturing, 3-hydroxy-1,5-diazabicyclo[3.2.2]nonane is utilized as an advanced gelling catalyst[4]. Compared to standard TEDA (DABCO), the [3.2.2] derivative provides a "delayed action" kinetic profile.

• Mechanism: The steric bulk temporarily shields the nitrogen lone pair from the isocyanate until the exothermic heat of the reaction slightly alters the polymer matrix conformation. This allows for longer pouring times and superior mold-filling capabilities before rapid curing initiates[4].

3D Perovskite Templating

In materials science, 1,5-diazabicyclo[3.2.2]nonane is used to template organic-inorganic hybrid perovskites (OIHPs)[2].

• Mechanism: Because the [3.2.2] core has lower symmetry and a larger molecular volume than the spherical [2.2.2] core, it forces the rubidium halide inorganic framework to crystallize in a low-symmetric polar point group. This structural distortion successfully introduces switchable ferroelectric and second harmonic generation (SHG) properties that are physically impossible to achieve with DABCO[2].

Decision matrix for selecting bicyclic amine catalysts based on kinetic and thermodynamic needs.

Conclusion

1,5-Diazabicyclo[3.2.2]nonane is not merely a substitute for DABCO; it is a precision tool for kinetic control. By leveraging its slightly hindered [3.2.2] architecture, researchers can suppress runaway exotherms in SNAr reactions, delay gelling in polyurethane matrices, and engineer novel ferroelectric materials. When reaction selectivity and thermal control are prioritized over raw speed, 1,5-Diazabicyclo[3.2.2]nonane stands as the superior catalytic choice.

References

• 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114 - PubChem [Link]

• US9611226B2 - Preparation method for azoxystrobin - Google P
• EP2657237B1 - Cyclic amine compound, and process for producing polyurethane resin using same - Google P

• Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) - Chemical Communications (RSC Publishing)[Link]

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• 2. Precise design and preparation of two 3D organic–inorganic perovskite ferroelectrics (1,5-diazabicyclo[3.2.2]nonane)RbX3 (X = Br, I) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. US9611226B2 - Preparation method for azoxystrobin - Google Patents [patents.google.com]
• 4. EP2657237B1 - Cyclic amine compound, and process for producing polyurethane resin using same - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,5-Diazabicyclo[3.2.2]nonane

As researchers and scientists at the forefront of drug development, our work necessitates the use of a diverse array of chemical reagents. Among these is 1,5-Diazabicyclo[3.2.2]nonane, a bicyclic amine whose unique structural properties are valuable in synthesis. However, its utility in the lab is matched by the critical importance of its responsible handling and disposal. Improper disposal not only poses a significant risk to personnel and the environment but can also result in regulatory non-compliance.

This guide provides a direct, procedurally-focused framework for the safe disposal of 1,5-Diazabicyclo[3.2.2]nonane. Moving beyond a simple checklist, it delves into the causality behind each procedural step, grounding every recommendation in established safety protocols and the specific chemical nature of the compound. Our objective is to provide a self-validating system for waste management that ensures safety, compliance, and scientific integrity.

Core Hazard Profile & Safety Imperatives

Understanding the specific hazards of 1,5-Diazabicyclo[3.2.2]nonane is fundamental to appreciating the necessity of meticulous disposal procedures. The primary route for disposal is through a licensed and approved waste disposal contractor; on-site treatment or neutralization is not recommended without extensive institutional resources and validation. The compound's hazard profile dictates the stringent handling requirements from the moment it is designated as waste.

According to its Safety Data Sheet (SDS), 1,5-Diazabicyclo[3.2.2]nonane presents several key hazards that directly influence disposal protocols:

• Skin and Eye Irritation: The compound is classified as a skin irritant (Category 2) and a serious eye irritant (Category 2A). This necessitates the use of robust Personal Protective Equipment (PPE) not only during its experimental use but also during all waste handling and cleanup operations.

• Allergic Skin Reaction: It may cause an allergic skin reaction (Skin sensitisation, Sub-category 1B), meaning repeated contact can lead to an immune response. This underscores the need to prevent any direct contact and to manage contaminated materials as hazardous waste.

• Aquatic Toxicity: The chemical is toxic to aquatic life (Short-term acute aquatic hazard, Category 2). This is the primary reason why disposal into drains or sewer systems is strictly prohibited[1]. Environmental release can cause significant harm to ecosystems[1].

These hazards are summarized in the table below.

Hazard Classification	GHS Category	Implication for Disposal	Source
Skin Irritation	Category 2	Requires full PPE (gloves, lab coat) during handling and disposal. Contaminated items are hazardous waste.
Serious Eye Irritation	Category 2A	Requires eye protection (goggles, face shield).
Skin Sensitisation	Sub-category 1B	All contact must be avoided. Contaminated clothing must be decontaminated or disposed of as hazardous waste.
Acute Aquatic Hazard	Category 2	Prohibits disposal via sewer/drains. All waste must be contained and sent for approved disposal.

Disposal Decision Workflow

The proper management of a chemical waste stream begins the moment the material is generated. The following workflow provides a logical decision-making process for handling 1,5-Diazabicyclo[3.2.2]nonane from routine laboratory use and accidental spills through to final collection.

Caption: Decision workflow for 1,5-Diazabicyclo[3.2.2]nonane waste.

Standard Operating Procedures for Disposal

Adherence to standardized protocols is essential for ensuring safety and compliance. The following procedures provide step-by-step guidance for waste handling.

Protocol 3.1: Routine Waste Accumulation & Storage

This protocol covers waste generated from routine experimental use, including residual amounts, reaction mixtures, and contaminated consumables (e.g., pipette tips, weighing boats).

Methodology:

• Container Selection:

  • Designate a specific, chemically-compatible waste container for 1,5-Diazabicyclo[3.2.2]nonane and related amine waste. High-density polyethylene (HDPE) or glass containers are typically appropriate.

  • Ensure the container has a secure, vapor-tight screw cap to prevent the release of fumes[1].

  • The container must be in good condition, free of cracks or defects[2].

• Labeling:

  • Clearly label the container with "Hazardous Waste," the full chemical name "1,5-Diazabicyclo[3.2.2]nonane," and any other components in the waste stream[1].

  • Include appropriate hazard pictograms (e.g., irritant, environmental hazard).

  • Maintain a log of the added waste, estimating quantities.

• Waste Segregation (The "Why"):

  • Crucially, do not mix amine waste with other waste streams. Keep this container separate from acids, strong oxidizing agents, and halogenated solvents[1].

  • Causality: Mixing amines with acids can cause a violent exothermic neutralization reaction. Mixing with certain halogenated solvents can lead to hazardous reactions. Segregation prevents uncontrolled reactions and ensures the waste can be disposed of by the contractor safely[1].

• Accumulation:

  • Add waste to the container in a fume hood to minimize inhalation exposure.

  • Do not fill the container beyond 90% of its capacity to allow for vapor expansion and prevent spills[2].

  • Keep the container securely closed at all times when not in use[2].

• Storage:

  • Store the sealed waste container in a designated, well-ventilated satellite accumulation area, such as a safety cabinet for chemical waste[1].

  • Ensure the storage location is away from heat sources and direct sunlight[1].

Protocol 3.2: Emergency Procedure for Spills & Decontamination

This protocol outlines the immediate steps for managing a small-scale laboratory spill. For large spills, evacuate the area and follow institutional emergency procedures.

Methodology:

• Ensure Safety & Control Access:

  • Alert personnel in the immediate vicinity.

  • Ensure PPE is worn: at a minimum, a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile).

  • If vapors are present, respiratory protection may be required. Ensure adequate ventilation or perform the cleanup in a fume hood.

• Containment:

  • Prevent the spill from spreading or entering any drains. Use a spill dike or absorbent socks if necessary.

• Absorption:

  • Cover the spill with a liquid-absorbent, inert material such as vermiculite, sand, or a commercial chemical absorbent (e.g., Chemizorb®).

  • Causality: Do not use combustible materials like paper towels as the primary absorbent. Inert materials safely bind the liquid without reacting.

• Collection:

  • Carefully scoop the absorbed material and contaminated debris into a designated hazardous waste container, as described in Protocol 3.1.

  • Use non-sparking tools for collection if the compound is in a flammable solvent.

• Decontamination:

  • Clean the spill area with soap and water.

  • Collect all cleaning materials (sponges, paper towels) and any contaminated PPE and place them in the same hazardous waste container.

  • Handle all contaminated items as if they were the product itself.

Protocol 3.3: Final Preparation for Professional Disposal

This protocol details the final steps before the waste is collected by your institution's Environmental Health & Safety (EHS) department or a licensed contractor.

Methodology:

• Finalize Documentation:

  • Ensure the waste container label is complete, accurate, and legible.

  • Complete any required institutional waste pickup forms, accurately declaring all contents.

• Inspect Container:

  • Ensure the container is securely sealed and the exterior is clean and free of any chemical residue[2]. If the exterior is contaminated, decontaminate it before pickup.

• Segregated Storage:

  • Store the final, sealed container in the designated main accumulation area, following all institutional guidelines for segregation and storage time limits.

• Handover:

  • Transfer the waste to authorized personnel according to your institution's procedures. Maintain a record of the disposal, including the date, quantity, and pickup confirmation[1].

By adhering to these detailed procedures, researchers can ensure that the disposal of 1,5-Diazabicyclo[3.2.2]nonane is conducted in a manner that is safe, environmentally responsible, and fully compliant with regulatory standards.

References

• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

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• 1. collectandrecycle.com [collectandrecycle.com]
• 2. ethz.ch [ethz.ch]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,5-Diazabicyclo[3.2.2]nonane

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized reagents like 1,5-Diazabicyclo[3.2.2]nonane, a bicyclic amine, demands a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, field-proven guidance on the selection and use of Personal Protective Equipment (PPE), ensuring that your work can proceed both safely and effectively. While specific toxicological data for this exact compound is limited, a conservative approach based on the known hazards of analogous structures, such as 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) and 1,4-Diazabicyclo[2.2.2]octane (DABCO), is scientifically prudent and essential for mitigating risk.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the potential risks is the foundation of any effective safety plan. Structurally similar bicyclic amines are known to be hazardous, and we must assume 1,5-Diazabicyclo[3.2.2]nonane shares these properties.

• Corrosivity and Irritation: Analogous compounds are classified as causing severe skin burns, skin irritation, and serious eye damage.[1][2] Direct contact can lead to immediate and significant injury.

• Toxicity: Related chemicals are documented as harmful if swallowed.[2]

• Flammability: Some bicyclic amines are flammable solids that can form explosive mixtures with air.[2][3] Therefore, ignition sources must be strictly controlled in the handling area.[2][3]

This hazard profile dictates that our PPE strategy must prioritize a complete barrier against skin and eye contact, with secondary controls for inhalation and fire risk.

The Core PPE Ensemble: A Head-to-Toe Defense

Your primary defense is a meticulously selected and properly worn set of PPE. Engineering controls, such as a certified chemical fume hood, are the first line of defense and are considered mandatory for handling this compound. PPE is the critical final barrier between you and the chemical.

Eye and Face Protection: Non-Negotiable

Due to the high risk of severe eye damage, this is the most critical component of your PPE.

• Minimum Requirement: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard are mandatory.[4] These provide a full seal around the eyes, protecting from splashes and vapors.

• Enhanced Protection: For procedures with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure, a full-face shield must be worn over the chemical splash goggles.[4][5]

Skin and Body Protection: An Impermeable Barrier

Given the corrosive nature of analogous compounds, all exposed skin must be covered.

• Hand Protection: Disposable nitrile gloves provide a good baseline of protection for incidental contact.[4] For prolonged handling or direct immersion, heavier-duty gloves such as neoprene should be considered. It is best practice to consult the glove manufacturer's chemical resistance guide to ensure compatibility.[4] Double-gloving (wearing two pairs of nitrile gloves) is highly recommended to provide an additional layer of safety and allow for the clean removal of the outer glove if contamination occurs.

• Body Coverage: A flame-retardant or chemical-resistant lab coat is essential. For larger quantities or splash-prone work, disposable chemical-resistant coveralls offer superior protection.[6][7][8] Clothing worn underneath should be made of natural fibers like cotton, as synthetic fabrics can melt and adhere to the skin in a fire.[4]

• Footwear: Shoes must fully cover the foot; sandals, perforated shoes, and cloth sneakers are not permitted in the laboratory.[4][8] Leather or other chemical-resistant material is recommended.

Respiratory Protection: A Secondary Safeguard

All work with 1,5-Diazabicyclo[3.2.2]nonane should be performed within a properly functioning chemical fume hood to minimize inhalation exposure.

• When Required: If there is a potential for exceeding exposure limits, such as during a spill or if engineering controls are not available, a NIOSH-approved respirator is required.[4]

• Type: An air-purifying respirator equipped with organic vapor (OV) cartridges is appropriate. Proper fit-testing and training are mandatory before any user can wear a respirator.[4]

Data-Driven PPE Selection Summary

This table summarizes the essential PPE and the rationale for its use, creating a quick-reference guide for laboratory personnel.

PPE Item	Specification	Rationale & Key Considerations
Eye/Face Protection	Chemical splash goggles (ANSI Z.87.1 compliant) + Face Shield	Protects against severe eye damage and skin burns from splashes, a known hazard for analogous compounds.[1][2] A face shield is required for larger volumes or splash-prone procedures.[4]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Double-gloving recommended.	Prevents skin corrosion and irritation.[1][2] Always check the manufacturer's resistance guide.
Body Protection	Chemical-resistant lab coat or disposable coveralls.	Protects skin from splashes and contamination.[6][8] Must be fully fastened.
Respiratory Protection	NIOSH-approved respirator with organic vapor (OV) cartridges.	To be used as a secondary control within a fume hood if airborne concentrations may exceed exposure limits. Not a substitute for proper ventilation.[4]
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills. Perforated shoes or sandals are strictly prohibited.[8]

Operational Workflow: A Step-by-Step Protocol for Safe Handling

A systematic workflow ensures that safety is integrated into every step of the process, from preparation to cleanup. This process is designed to be a self-validating system, where each step confirms the safety of the next.

Caption: Safe handling workflow diagram.

Disposal Plan

• Contaminated PPE: All disposable PPE, including gloves and coveralls, must be treated as hazardous waste. Place them in a designated, sealed waste container immediately after doffing.

• Chemical Waste: Unused or waste 1,5-Diazabicyclo[3.2.2]nonane must be disposed of according to your institution's hazardous waste procedures. Never pour chemical waste down the drain. Dispose of the contents and container to an approved waste disposal plant.[1][3]

By adhering to this comprehensive PPE and handling guide, you build a culture of safety that protects not only yourself but also your colleagues and your research. This structured approach ensures that the significant potential of compounds like 1,5-Diazabicyclo[3.2.2]nonane can be explored with confidence and security.

References

• 1,5-Diazabicyclo[3.2.
• 1,5-Diazabicyclo[3.2.2]nonane | C7H14N2 | CID 136114. PubChem.
• SAFETY DATA SHEET - 1,5-Diazabicyclo[4.3.0]non-5-ene. Fisher Scientific.
• SAFETY D
• SAFETY D
• Chemical Safety: Personal Protective Equipment. University of California, Santa Cruz.
• SAFETY DATA SHEET - 1,4-Diazabicyclo[2.2.2]octane. Fisher Scientific.
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions.
• Essential PPE for Spraying AgChem Trials. Trial Supplies.
• Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA.
• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. PPESAFETY.

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